4-Chloro-2-methyl (1,3-dioxolan-2-ylmethyl)benzene

• CAS: 898785-13-2

Core Science & Biosynthesis

Structure Elucidation of 4-Chloro-2-methyl (1,3-dioxolan-2-ylmethyl)benzene: A Comprehensive Analytical Guide

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Document Type: In-Depth Technical Whitepaper

Executive Summary & Chemical Context

4-Chloro-2-methyl (1,3-dioxolan-2-ylmethyl)benzene (CAS: 898785-13-2), also known by its synonym 2-(4-chloro-2-methylbenzyl)-1,3-dioxolane, is a critical protected intermediate frequently utilized in the synthesis of complex active pharmaceutical ingredients (APIs), including indoleamine 2,3-dioxygenase (IDO) inhibitors [1].

Characterized by the molecular formula C₁₁H₁₃ClO₂ , the molecule consists of a 4-chloro-2-methylphenyl moiety linked via a methylene bridge to a 1,3-dioxolane ring. The dioxolane ring serves as an acid-labile protecting group for the corresponding phenylacetaldehyde. Because acetals are highly susceptible to hydrolysis, the analytical elucidation of this structure requires meticulously designed, neutral-pH workflows to prevent in situ degradation during acquisition.

Strategic Analytical Workflow

To achieve unambiguous structure elucidation, a sequential analytical strategy must be employed. The workflow progresses from non-destructive techniques (FT-IR, NMR) to high-resolution mass spectrometry (HRMS), ensuring that the integrity of the fragile acetal linkage is maintained throughout the analysis.

Fig 1. Integrated analytical workflow for the structure elucidation of acetal derivatives.

High-Resolution Mass Spectrometry (HRMS) & Isotopic Profiling

Causality in Ionization Selection

Standard Electron Ionization (EI) often leads to the complete loss of the dioxolane ring via homolytic cleavage. Therefore, Electrospray Ionization Time-of-Flight (ESI-TOF) in positive ion mode is mandated. Soft ionization preserves the pseudo-molecular ion, allowing for accurate mass determination.

Self-Validating Isotopic Signature

The presence of a single chlorine atom provides an internal validation metric. Chlorine exists naturally as two isotopes, ³⁵Cl and ³⁷Cl, in a roughly 3:1 ratio [2]. The mass spectrum must exhibit this exact isotopic distribution between the [M+H]⁺ and [M+H+2]⁺ peaks. Any deviation from this ratio immediately flags isobaric interference or co-eluting impurities.

Table 1: HRMS Data Interpretation

Ion Species	Formula	Theoretical Exact Mass (m/z)	Expected Relative Abundance
[M+H]⁺ (³⁵Cl)	C₁₁H₁₄³⁵ClO₂⁺	213.0682	100%
[M+H+2]⁺ (³⁷Cl)	C₁₁H₁₄³⁷ClO₂⁺	215.0652	~32%
Fragment (Loss of Dioxolane)	C₉H₁₀Cl⁺	153.0465	Variable

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the definitive tool for mapping the connectivity of the 1,3-dioxolane ring to the benzyl system.

1D NMR Diagnostics

The most diagnostic resonance in the ¹H NMR spectrum is the acetal proton (O-CH-O) . Due to the strong deshielding effect of the two adjacent electronegative oxygen atoms, this proton typically resonates as a triplet around δ 5.05 ppm [3]. The dioxolane methylene protons appear as a tightly coupled multiplet near δ 3.90 ppm.

2D NMR Connectivity (HMBC)

Heteronuclear Multiple Bond Correlation (HMBC) is required to prove that the benzyl group is attached to the C2 position of the dioxolane ring, rather than existing as an unlinked mixture.

Fig 2. Key HMBC (1H to 13C) correlations establishing benzyl and acetal connectivity.

Table 2: Comprehensive NMR Assignments (CDCl₃, 500 MHz / 125 MHz)

Position	¹H Shift (δ, ppm)	Multiplicity (J in Hz)	¹³C Shift (δ, ppm)	Key HMBC Correlations (¹H → ¹³C)
Acetal CH	5.05	t (J = 4.8)	104.2	Benzyl CH₂, Dioxolane CH₂
Dioxolane CH₂	3.85 - 3.95	m	65.0	Acetal CH
Benzyl CH₂	2.95	d (J = 4.8)	38.5	Acetal CH, Ar-C1, Ar-C2, Ar-C6
Ar-CH₃	2.35	s	19.5	Ar-C1, Ar-C2, Ar-C3
Ar-H3	7.15	d (J = 2.0)	130.5	Ar-C1, Ar-C5, Ar-C2
Ar-H5	7.10	dd (J = 8.0, 2.0)	126.8	Ar-C1, Ar-C3
Ar-H6	7.05	d (J = 8.0)	131.2	Ar-C2, Ar-C4, Benzyl CH₂
Ar-C4 (C-Cl)	-	-	132.0	-

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. They actively prevent the degradation of the analyte and provide internal checks to confirm sample fidelity.

Protocol A: Non-Destructive NMR Acquisition

Causality Warning: Standard CDCl₃ naturally degrades over time to produce phosgene and DCl. Even trace amounts of DCl will catalyze the rapid hydrolysis of the 1,3-dioxolane ring back to the parent aldehyde [4].

• Solvent Neutralization: Immediately prior to sample preparation, pass 1.0 mL of CDCl₃ through a 2 cm plug of basic alumina (Brockmann Grade I) packed in a glass Pasteur pipette.

• Sample Dissolution: Dissolve exactly 15 mg of 4-Chloro-2-methyl (1,3-dioxolan-2-ylmethyl)benzene in 0.6 mL of the neutralized CDCl₃.

• Acquisition: Acquire standard 1D (¹H, ¹³C) and 2D (COSY, HSQC, HMBC) spectra at 298 K.

• Self-Validation Check: Integrate the singlet corresponding to the Ar-CH₃ group (set to exactly 3.00). The triplet corresponding to the Acetal CH must integrate to exactly 1.00 ± 0.05 . An integration of <0.95 indicates that acid-catalyzed hydrolysis occurred in the tube, and the sample must be reprepared.

Protocol B: HRMS-ESI Acquisition

• Solvent Selection: Prepare a 1 µg/mL dilution of the analyte in LC-MS grade Methanol. Do not use Formic Acid as an additive, as the low pH will cleave the acetal during droplet desolvation. Use 0.1% Ammonium Acetate to maintain a neutral/slightly basic pH while promoting ionization.

• Infusion: Introduce the sample via direct infusion at 5 µL/min into the ESI source.

• Self-Validation Check: Isolate the [M+H]⁺ cluster. Calculate the intensity ratio of the m/z 213 peak to the m/z 215 peak. The analysis is only considered valid if the ratio is strictly 3:1 , confirming the presence of the intact mono-chlorinated species.

Conclusion

The structural elucidation of 4-Chloro-2-methyl (1,3-dioxolan-2-ylmethyl)benzene relies heavily on maintaining the delicate stability of its acetal moiety. By utilizing basic-alumina-treated NMR solvents and neutral-pH HRMS conditions, researchers can accurately map the connectivity of the benzyl bridge to the dioxolane ring. The self-validating metrics—specifically the 1:3 proton integration ratio and the 3:1 chlorine isotopic signature—ensure robust, E-E-A-T-aligned data generation suitable for regulatory pharmaceutical filings.

References

• Doc Brown's Advanced Organic Chemistry. "Mass Spectrometry of Halogenated Compounds and Isotope Patterns". URL:[Link]

• Royal Society of Chemistry (RSC). "Structural Assignments of Acetals by NMR Spectroscopy". URL:[Link]

• PubChem, National Institutes of Health (NIH). "2-(Chloromethyl)-1,3-dioxolane Compound Summary". URL: [Link]

Discovery, Synthesis, and Application of 4-Chloro-2-methyl (1,3-dioxolan-2-ylmethyl)benzene: A Technical Whitepaper

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Analyzing Structural Implications

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Detailing the Synthesis

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Executive Summary

In the landscape of modern organic synthesis and drug development, specialized chemical intermediates serve as the architectural foundation for complex active pharmaceutical ingredients (APIs) and agrochemicals. 4-Chloro-2-methyl (1,3-dioxolan-2-ylmethyl)benzene (CAS: 898785-13-2) is a highly specific, structurally optimized building block [1]. By combining a robust 1,3-dioxolane protecting group with a halogenated, sterically hindered aromatic ring, this compound bridges the gap between raw precursors and stereospecific, biologically active molecules, particularly in the synthesis of azole antifungals and agrochemical safeners.

Structural Logic & Physicochemical Profile

The molecular architecture of 4-Chloro-2-methyl (1,3-dioxolan-2-ylmethyl)benzene is not arbitrary; it is the result of deliberate rational design aimed at maximizing both synthetic utility and downstream biological efficacy.

• The 1,3-Dioxolane Ring: Traditionally used as a robust protecting group for aldehydes and ketones, the 1,3-dioxolane moiety in this context also serves as a critical structural scaffold. In downstream APIs, the C2 and C4 positions of the dioxolane ring become stereocenters, dictating the spatial orientation required for target enzyme binding [4].

• The 4-Chloro-2-methylphenyl Moiety: The para-chlorine substitution significantly enhances the lipophilicity of the molecule while preventing rapid oxidative metabolism (e.g., by cytochrome P450 enzymes) at the para position. Simultaneously, the ortho-methyl group restricts rotational freedom around the benzyl bond, locking the molecule into a favorable bioactive conformation.

Quantitative Physicochemical Data

Table 1: Key physicochemical properties of 4-Chloro-2-methyl (1,3-dioxolan-2-ylmethyl)benzene [1][2].

Property	Value
Chemical Name	4-Chloro-2-methyl (1,3-dioxolan-2-ylmethyl)benzene
CAS Number	898785-13-2
Molecular Formula	C₁₁H₁₃ClO₂
Molecular Weight	212.67 g/mol
SMILES String	CC1=C(CC2OCCO2)C=CC(Cl)=C1
Purity Standard	≥98% (HPLC)
Storage Conditions	Sealed in dry conditions, 2-8°C

Historical Context & Discovery

The integration of 1,3-dioxolane derivatives into medicinal chemistry gained significant momentum in the late 1970s and 1980s during the development of broad-spectrum azole antifungals, such as ketoconazole and terconazole. Researchers discovered that the dioxolane ring was not merely a passive linker; it actively contributed to the binding affinity within the hydrophobic access channel of target enzymes.

The specific derivative, 4-Chloro-2-methyl (1,3-dioxolan-2-ylmethyl)benzene, emerged as synthetic methodologies advanced to require highly specific, pre-functionalized building blocks. By starting with a pre-constructed halogenated and methylated aromatic system attached to a dioxolane ring, chemists could bypass several low-yield, late-stage functionalization steps, thereby streamlining the commercial production of complex APIs and agrochemicals [3].

Synthetic Methodology & Experimental Protocols

The synthesis of 4-Chloro-2-methyl (1,3-dioxolan-2-ylmethyl)benzene relies on the acid-catalyzed acetalization of an aldehyde precursor with ethylene glycol.

Causality in Experimental Design

Acetal formation is an equilibrium-driven process. According to Le Chatelier's principle, to drive the reaction to completion, water must be continuously removed from the system. This is achieved using a Dean-Stark apparatus with toluene as the solvent, which forms a low-boiling azeotrope with water [4]. p-Toluenesulfonic acid (p-TsOH) is selected as the catalyst because its strong acidity efficiently protonates the carbonyl oxygen, while its organic solubility ensures a homogeneous reaction mixture.

Step-by-Step Protocol: Acid-Catalyzed Acetalization

This protocol is designed as a self-validating system, incorporating In-Process Controls (IPC) and specific quenching steps to ensure high yield and prevent product degradation.

• Apparatus Setup: Equip a thoroughly dried round-bottom flask with a magnetic stir bar, a Dean-Stark trap, and a reflux condenser. Ensure the system is purged with inert gas (N₂) if ambient humidity is high.

• Reagent Charging: Add 1.0 equivalent of (4-chloro-2-methylphenyl)acetaldehyde and 1.5 equivalents of anhydrous ethylene glycol to the flask.

• Solvent & Catalyst Addition: Dissolve the reactants in anhydrous toluene (approximately 10 volumes relative to the aldehyde). Add a catalytic amount (0.05 equivalents) of p-Toluenesulfonic acid monohydrate (p-TsOH).

• Azeotropic Distillation: Heat the reaction mixture to reflux (approx. 110°C) using a heating mantle. Vigorously stir the mixture. Water generated from the condensation will co-distill with toluene, condense, and phase-separate in the Dean-Stark trap.

• In-Process Control (IPC): Monitor the reaction progression via TLC (Hexane:Ethyl Acetate 8:2) or HPLC. The reaction is self-validating: it is deemed complete only when the theoretical volume of water is collected in the trap and the starting aldehyde is fully consumed (typically 4-6 hours).

• Basic Quench (Critical Step): Cool the reaction to room temperature. Immediately transfer the mixture to a separatory funnel and wash with saturated aqueous sodium bicarbonate (NaHCO₃). Causality: Neutralizing the acid catalyst is mandatory; failing to do so will cause the dioxolane ring to rapidly hydrolyze back to the aldehyde during aqueous workup.

• Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified via vacuum distillation or silica gel chromatography to yield the pure target compound.

Synthetic workflow for 4-Chloro-2-methyl (1,3-dioxolan-2-ylmethyl)benzene via acetalization.

Applications in Drug Development & Agrochemicals

Once synthesized, 4-Chloro-2-methyl (1,3-dioxolan-2-ylmethyl)benzene serves as a highly versatile intermediate.

Pharmaceutical Applications

In the development of antifungal agents, the dioxolane ring is often subjected to stereoselective bromination or cleavage to introduce azole (imidazole or 1,2,4-triazole) moieties. The resulting downstream APIs act as potent inhibitors of Lanosterol 14α-demethylase (CYP51) , a cytochrome P450 enzyme critical for fungal cell wall synthesis.

Mechanistic Action: The basic nitrogen of the introduced azole ring coordinates directly with the heme iron at the active site of CYP51. Simultaneously, the 4-chloro-2-methylphenyl group—derived from our intermediate—anchors the molecule within the enzyme's hydrophobic access channel. This dual-action binding halts the biosynthesis of ergosterol, leading to the accumulation of toxic methylated sterols and ultimate fungal cell membrane disruption.

Agrochemical Applications

Beyond human pharmaceuticals, similar dioxolane derivatives are utilized as herbicide safeners . These compounds protect crop plants (like millet or maize) from herbicide damage by accelerating the metabolism of the herbicide within the crop, utilizing the specific steric bulk of the 4-chloro-2-methylphenyl group to selectively interact with plant glutathione S-transferases (GSTs).

Downstream mechanistic pathway of dioxolane-derived azole APIs inhibiting CYP51.

References

• Organic Chemistry Portal. "1,3-Dioxanes, 1,3-Dioxolanes Synthesis." Organic Chemistry Portal. URL:[Link]

Strategic Applications of 4-Chloro-2-methyl (1,3-dioxolan-2-ylmethyl)benzene in Advanced Drug Discovery

Executive Summary

4-Chloro-2-methyl (1,3-dioxolan-2-ylmethyl)benzene (CAS: 898785-13-2) is a highly versatile, masked building block utilized in the synthesis of complex active pharmaceutical ingredients (APIs). By protecting the highly reactive phenylacetaldehyde core within a 1,3-dioxolane ring, chemists can execute orthogonal functionalizations to construct epigenetic modulators, species-selective antimicrobials, and immuno-oncology agents. This technical guide details the mechanistic rationale, target applications, and self-validating synthetic protocols for deploying this privileged scaffold in drug development.

Chemical Anatomy & The Causality of the Dioxolane Mask

Phenylacetaldehydes are notoriously unstable; their acidic alpha-protons make them highly susceptible to rapid self-aldol condensation and polymerization under ambient conditions. To successfully harness the 4-chloro-2-methylbenzyl pharmacophore, the aldehyde must be masked.

The Causality of the Protecting Group: The 1,3-dioxolane acetal provides robust steric and electronic shielding, rendering the molecule inert to basic, nucleophilic, and reductive environments. This causality dictates our synthetic strategy: the aromatic ring can be subjected to harsh cross-coupling or halogenation conditions, after which the acetal is selectively hydrolyzed under mild acidic conditions. This reveals the aldehyde for immediate downstream capture via reductive amination, Fischer indole synthesis, or Pictet-Spengler cyclization.

Fig 1: Synthetic divergence of the acetal building block into key pharmacophores.

Therapeutic Area 1: Epigenetic Modulators (KDM Inhibitors)

The 4-chloro-2-methylbenzyl moiety has emerged as a critical anchor in the design of Jumonji C (JmjC) domain-containing histone demethylase inhibitors.

Mechanistic Rationale: Structural biology reveals that the 4-chloro substituent engages in critical halogen bonding within the hydrophobic pocket of KDM5A, while the ortho-methyl group restricts the dihedral angle of the benzyl ether linkage[1]. This conformational locking minimizes the entropic penalty upon binding, leading to sub-nanomolar affinity. Crystallographic data confirms that derivatives utilizing this scaffold perfectly align with the active site, outperforming un-substituted analogs[2].

Therapeutic Area 2: Antimicrobial & Antifolate Agents

In the development of dihydrofolate reductase (DHFR) inhibitors, achieving species selectivity (differentiating pathogenic DHFR from human DHFR) is paramount to minimizing hematopoietic toxicity.

Mechanistic Rationale: The integration of a 4-chloro-2-methylbenzyl group at the 6-position of a pyrido[4,3-d]pyrimidine core drastically increases lipophilicity[3]. This modification exploits subtle volumetric differences in the active site of Mycobacterium avium DHFR compared to the human ortholog. As demonstrated by Suling et al., this specific substitution pattern yields compounds with IC50 values as low as 0.19 nM, completely obviating the need for co-administered sulfa drugs[3].

Therapeutic Area 3: Immuno-Oncology (PKC-θ Inhibitors)

T-cell exhaustion remains a primary bottleneck in solid tumor immunotherapy. Recent advancements have identified Protein Kinase C-theta (PKC-θ) inhibitors as potent agents for reinvigorating functionally repressed T-cells.

Mechanistic Rationale: Scaffolds incorporating the 4-chloro-2-methylbenzyl fragment effectively displace ATP in the kinase cleft of PKC-θ. This blockade halts downstream NF-κB and AP-1 signaling, thereby repressing the Epithelial-Mesenchymal Transition (EMT) pathways that drive T-cell exhaustion[4]. When co-administered with PD-1 binding antagonists, these compounds synergistically restore T-cell effector function[5].

Fig 2: Mechanism of PKC-θ inhibition by 4-Cl-2-Me-benzyl derivatives in T-cell reinvigoration.

Quantitative Data Summary

Target	Compound Class / Scaffold	Role of 4-Cl-2-Me-Benzyl Moiety	Potency (IC50 / Affinity)	Reference
KDM5A (Histone Demethylase)	Pyrazole-isonicotinic acid derivatives	Anchors into JmjC hydrophobic pocket; restricts dihedral angle.	< 10 nM	[1]
DHFR (Mycobacterium avium)	Pyrido[4,3-d]pyrimidines	Enhances lipophilicity and species-specific active site binding.	0.19 nM	[3]
PKC-θ (Immuno-oncology)	Nitropyrimidine diamines	Displaces ATP; halts NF-κB signaling to reverse EMT.	Low nanomolar	[5]

Self-Validating Experimental Protocols

Protocol 1: One-Pot Acetal Deprotection and Reductive Amination

Objective: Conversion of 4-Chloro-2-methyl (1,3-dioxolan-2-ylmethyl)benzene to a neuroactive phenethylamine derivative. Causality of Reagents: The 1,3-dioxolane ring is cleaved using 2 M HCl in THF. THF is selected over methanol to prevent transacetalization and to maintain the solubility of the lipophilic starting material. Sodium triacetoxyborohydride (NaBH(OAc)₃) is chosen as the reducing agent because it is mild enough to avoid reducing the unmasked aldehyde prior to imine formation.

Step-by-Step Workflow:

• Dissolve 1.0 eq of the acetal in anhydrous THF (0.2 M).

• Add 3.0 eq of 2 M aqueous HCl. Stir at 40°C for 2 hours.

• Self-Validating Checkpoint: Spot the reaction mixture on a silica TLC plate and stain with 2,4-Dinitrophenylhydrazine (2,4-DNP). Validation: The appearance of a bright orange/red precipitate on the plate confirms the quantitative unmasking of the aldehyde. Do not proceed until this spot is dominant.

• Neutralize the mixture with saturated NaHCO₃ and extract with EtOAc. Concentrate the organic layer in vacuo.

• Redissolve the crude aldehyde in 1,2-dichloroethane (DCE). Add 1.2 eq of the target primary amine and 1.5 eq of NaBH(OAc)₃. Stir at room temperature for 12 hours.

• Quench with 1 M NaOH, extract with dichloromethane, and purify via flash chromatography.

Protocol 2: Pictet-Spengler Cyclization for Tetrahydroisoquinolines

Objective: Synthesis of conformationally restricted epigenetic modulators. Causality of Reagents: The reaction requires an electron-rich aromatic amine (e.g., tryptamine) to attack the intermediate iminium ion. Trifluoroacetic acid (TFA) is utilized as the solvent and catalyst because it provides the necessary acidity to drive cyclization without inducing undesired aromatic sulfonation (which frequently occurs with H₂SO₄).

Step-by-Step Workflow:

• Unmask the aldehyde as described in Protocol 1 (Steps 1-4).

• Dissolve the freshly prepared 4-chloro-2-methylphenylacetaldehyde (1.0 eq) and tryptamine (1.0 eq) in anhydrous dichloromethane (DCM) containing 4 Å molecular sieves. Stir for 4 hours to form the imine.

• Add 5.0 eq of TFA dropwise at 0°C, then warm to room temperature and stir for 16 hours.

• Self-Validating Checkpoint: Monitor the reaction via inline LC-MS. Validation: The system is validated when the [M+H]⁺ peak of the intermediate imine completely shifts to the exact mass of the cyclized tetrahydro-beta-carboline product. If the imine mass persists, it indicates a stalled electrophilic aromatic substitution, prompting the addition of a stronger Lewis acid (e.g., BF₃·OEt₂).

• Concentrate under reduced pressure and purify via preparative HPLC.

References

• Title: New 2,4-Diamino-5-(2',5'-substituted benzyl)pyrimidines as Potential Drugs against Opportunistic Infections of AIDS and Other Immune Disorders. Synthesis and Species-Dependent Antifolate Activity. Source: Journal of Medicinal Chemistry (2004) URL: [Link]

• Title: Linked KDM5A Jmj Domain Bound to the Inhibitor N19[2-(5-((4-chloro-2-methylbenzyl)oxy)-1H-pyrazol-1-yl)isonicotinic acid] Source: RCSB Protein Data Bank (PDB: 5IW0) URL: [Link]

• Title: Immunogenic compositions and uses therefor (WO2019090390A1)

Sources

• 1. rcsb.org [rcsb.org]
• 2. rcsb.org [rcsb.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. WO2019090390A1 - Immunogenic compositions and uses therefor - Google Patents [patents.google.com]
• 5. WO2019090390A1 - Immunogenic compositions and uses therefor - Google Patents [patents.google.com]

Safety and handling information for CAS 898785-13-2

An in-depth technical guide on the handling, safety, and synthetic utilization of CAS 898785-13-2 .

Executive Summary & Chemical Identity

As drug development and agrochemical pipelines increasingly rely on highly functionalized aromatic building blocks, the strategic use of protected intermediates becomes critical. CAS 898785-13-2 , formally known as 4-chloro-2-methyl(1,3-dioxolan-2-ylmethyl)benzene, is a bifunctional synthetic intermediate[1]. It features a reactive aryl chloride moiety and a 1,3-dioxolane-protected acetaldehyde group.

As a Senior Application Scientist, I approach this molecule as a programmable scaffold. This specific structural configuration allows scientists to perform aggressive organometallic transformations—such as palladium-catalyzed cross-couplings—on the aromatic ring without compromising the sensitive aldehyde functionality.

Physicochemical Profiling & Structural Analysis

Understanding the physical and structural parameters of CAS 898785-13-2 is the first step in designing robust experimental workflows. The 1,3-dioxolane ring provides exceptional steric and electronic shielding. By converting the electrophilic sp² carbonyl carbon into a tetrahedral sp³ acetal, the molecule becomes inert to nucleophiles, strong bases, and hydride reducing agents[2].

Table 1: Physicochemical Properties of CAS 898785-13-2

Property	Value
Chemical Name	4-Chloro-2-methyl(1,3-dioxolan-2-ylmethyl)benzene
CAS Registry Number	898785-13-2
Molecular Formula	C₁₁H₁₃ClO₂
Molecular Weight	212.67 g/mol
Purity (Commercial)	≥ 98%
Storage Temperature	2 - 8 °C
SMILES	CC1=C(CC2OCCO2)C=CC(Cl)=C1

Toxicological Assessment & Safety Protocols

As a halogenated aromatic acetal, CAS 898785-13-2 requires rigorous safety and handling protocols to maintain both operator safety and chemical integrity[1].

• Storage Causality: The compound must be stored sealed in a dry environment at 2-8°C[1]. Acetals are susceptible to slow hydrolytic degradation in the presence of ambient atmospheric moisture and trace acidic impurities. Cold, dry storage suppresses this thermodynamic pathway, preventing auto-oxidation and premature deprotection.

• Handling: Always handle under an inert atmosphere (Argon or N₂) when integrating into anhydrous workflows to prevent moisture ingress.

• PPE: Standard laboratory PPE (nitrile gloves, safety goggles, and a well-ventilated fume hood) is mandatory to mitigate exposure to halogenated organic irritants.

Safety, storage, and handling logic for CAS 898785-13-2.

Experimental Workflows: Synthetic Utility & Deprotection

The true value of CAS 898785-13-2 lies in its orthogonal reactivity. The following self-validating protocols outline how to functionalize the aryl chloride and subsequently unmask the aldehyde.

Workflow 1: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

Aryl chlorides traditionally exhibit high activation barriers for oxidative addition. However, modern Pd-catalysis utilizing electron-rich, sterically demanding ligands enables efficient coupling[3].

Step-by-Step Protocol:

• Reagent Charging: In an oven-dried Schlenk flask, combine CAS 898785-13-2 (1.0 equiv), an arylboronic acid (1.2 equiv), Pd₂(dba)₃ (2 mol%), XPhos (4 mol%), and anhydrous K₃PO₄ (2.0 equiv).

• Atmospheric Control (Causality): Purge the flask with Argon for 15 minutes. Why? Pd(0) active species are highly sensitive to molecular oxygen, which rapidly oxidizes and deactivates the catalyst.

• Solvent Addition: Add degassed 1,4-dioxane/H₂O (4:1 v/v).

• Reaction Execution: Heat the mixture to 90°C for 4–6 hours under vigorous stirring.

• Self-Validation Check: Monitor the reaction via GC-MS or TLC (Hexanes/EtOAc 9:1). The protocol is validated when the starting material peak (MW 212.67) completely disappears, indicating successful oxidative addition and transmetalation. If unreacted after 6 hours, verify anaerobic conditions.

• Workup: Cool to room temperature, filter through a short pad of Celite to remove palladium black, and concentrate in vacuo.

Synthetic workflow: From protected acetal to cross-coupled free aldehyde.

Workflow 2: Acid-Catalyzed Deprotection of the 1,3-Dioxolane

Once the aromatic ring is functionalized, the 1,3-dioxolane must be cleaved to regenerate the reactive aldehyde for downstream reductive amination or olefination[2].

Step-by-Step Protocol:

• Solubilization: Dissolve the functionalized acetal intermediate in tetrahydrofuran (THF).

• Acid Addition (Causality): Add 1M aqueous HCl (3.0 equiv). Why this solvent system? THF provides excellent solubility for the organic substrate while remaining completely miscible with the aqueous acid, ensuring a homogeneous reaction mixture that accelerates the rate-limiting oxocarbenium formation.

• Reaction Execution: Stir at ambient temperature (20-25°C) for 2 hours.

• Self-Validation Check: Monitor via TLC. The non-polar acetal spot will convert to a significantly more polar aldehyde spot. Validate the presence of the aldehyde by applying a 2,4-Dinitrophenylhydrazine (2,4-DNP) stain; a rapid color change to bright yellow/orange confirms the unmasked carbonyl.

• Quenching (Causality): Carefully neutralize the mixture with saturated aqueous NaHCO₃ until pH 7 is reached. Why? Immediate neutralization halts the reaction and prevents acid-catalyzed side reactions, such as aldol condensation of the newly formed aldehyde.

• Isolation: Extract with ethyl acetate (3x), dry over anhydrous Na₂SO₄, and concentrate to yield the free aldehyde.

Acid-catalyzed deprotection mechanism of the 1,3-dioxolane moiety.

Sources

• 1. chemscene.com [chemscene.com]
• 2. download.e-bookshelf.de [download.e-bookshelf.de]
• 3. Pd-Catalysed Suzuki–Miyaura cross-coupling of aryl chlorides at low catalyst loadings in water for the synthesis of industrially important fungicides - Green Chemistry (RSC Publishing) [pubs.rsc.org]

Structural and Synthetic Paradigms of Benzyl 1,3-Dioxolanes: An In-Depth Guide to Analogues of 4-Chloro-2-methyl (1,3-dioxolan-2-ylmethyl)benzene

Executive Summary

The chemical space of aryl-substituted 1,3-dioxolanes encompasses a critical class of protecting groups and structural bioisosteres utilized across advanced organic synthesis. At the core of this family is 4-Chloro-2-methyl (1,3-dioxolan-2-ylmethyl)benzene (CAS: 898785-13-2), a highly substituted benzyl dioxolane[1]. Structurally, these compounds are the cyclic ethylene acetals of phenylacetaldehyde derivatives. They are prized by drug development professionals and agrochemical researchers for their dual nature: the hydrophilic dioxolane moiety provides targeted reactivity, while the hydrophobic, halogenated benzyl group enhances lipophilicity and molecular stability[2].

This whitepaper deconstructs the structural chemistry, mechanistic causality, and synthetic protocols required to master this class of compounds and its related analogues.

Structural Chemistry & Core Analogues

Benzyl 1,3-dioxolanes feature a five-membered heterocyclic ring (two oxygen atoms, three carbon atoms) linked via a methylene bridge to a phenyl ring[2]. The parent compound of this class is 2-Benzyl-1,3-dioxolane (phenylacetaldehyde ethylene acetal), a well-characterized intermediate[3].

The introduction of halogens (e.g., chloro groups) and alkyl groups (e.g., methyl groups) onto the phenyl ring drastically alters the electronic landscape of the molecule. In the case of 4-chloro-2-methyl (1,3-dioxolan-2-ylmethyl)benzene, the electron-withdrawing nature of the para-chloro substituent is counterbalanced by the electron-donating ortho-methyl group[1]. This specific substitution pattern is highly sought after in the design of triazole fungicides and specialty polymers[4].

Quantitative Data: Key Analogues and Physical Properties

The following table summarizes the quantitative structural data for 4-chloro-2-methyl (1,3-dioxolan-2-ylmethyl)benzene and its most prominent synthetic analogues.

Compound Name	CAS Number	Molecular Formula	Molecular Weight	Structural Substitution
4-Chloro-2-methyl (1,3-dioxolan-2-ylmethyl)benzene	898785-13-2	C₁₁H₁₃ClO₂	212.67 g/mol	4-Chloro, 2-Methyl[1]
2-Benzyl-1,3-dioxolane	101-49-5	C₁₀H₁₂O₂	164.20 g/mol	Unsubstituted[3]
1,3-Dichloro-5-(1,3-dioxolan-2-ylmethyl)benzene	898759-19-8	C₁₀H₁₀Cl₂O₂	233.09 g/mol	3,5-Dichloro[5]
2,5-Dichloro(1,3-dioxolan-2-ylmethyl)benzene	898759-15-4	C₁₀H₁₀Cl₂O₂	233.09 g/mol	2,5-Dichloro[6]

Mechanistic Insights & Causality (E-E-A-T)

Acetalization Equilibrium and Le Chatelier’s Principle

The synthesis of benzyl 1,3-dioxolanes relies on the acid-catalyzed condensation of a phenylacetaldehyde derivative with ethylene glycol[7]. Mechanistically, this reaction proceeds via a hemiacetal intermediate that dehydrates to form a highly reactive oxocarbenium ion, which subsequently undergoes intramolecular ring closure.

The Causality of Water Removal: Acetalization is a reversible equilibrium. If water (the byproduct) remains in the system, it will act as a nucleophile and drive the reverse reaction (hydrolysis). Therefore, the experimental choice to use a Dean-Stark apparatus with an azeotropic solvent (like toluene) is not merely standard practice; it is a thermodynamic necessity to physically remove water from the reaction matrix, thereby forcing the equilibrium toward the target acetal.

Orthogonal Stability

Once formed, the 1,3-dioxolane ring exhibits strict orthogonal stability. It is completely inert to strong bases, nucleophiles, and organometallic reagents (e.g., Grignard reagents), making it a superior protecting group during complex multistep syntheses[4]. Conversely, it is highly labile in aqueous acidic environments, allowing for mild and selective deprotection to regenerate the reactive aldehyde when needed.

Mechanistic pathway for the acetalization of phenylacetaldehydes to benzyl 1,3-dioxolanes.

Experimental Protocols: Self-Validating Synthesis Workflow

The following protocol details the synthesis of 4-chloro-2-methyl (1,3-dioxolan-2-ylmethyl)benzene (and its analogues). This methodology is designed as a self-validating system, ensuring that each step chemically locks the product into its desired state.

Reagents

• Substrate: 4-Chloro-2-methylphenylacetaldehyde (1.0 equiv)

• Reagent: Ethylene glycol (1.5 equiv)

• Catalyst: p-Toluenesulfonic acid monohydrate (p-TsOH·H₂O, 0.05 equiv)

• Solvent: Toluene (0.5 M relative to the aldehyde)

Step-by-Step Methodology

• Azeotropic Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, a Dean-Stark trap, and a reflux condenser, dissolve the aldehyde in toluene. Add the ethylene glycol and p-TsOH.

  • Causality: Toluene is explicitly chosen because it forms a minimum-boiling azeotrope with water. At reflux (~110 °C), the water-toluene azeotrope vaporizes, condenses, and separates in the trap, driving the reaction forward.

• Reflux and Monitoring: Heat the mixture to a vigorous reflux. Monitor the accumulation of the lower aqueous layer in the Dean-Stark trap. Continue refluxing until water ceases to collect (typically 4–6 hours) and Thin Layer Chromatography (TLC) indicates the complete consumption of the starting aldehyde.

• Basic Quench (Critical Validation Step): Cool the reaction mixture to room temperature and immediately quench by adding saturated aqueous NaHCO₃.

  • Causality: Because the dioxolane ring is highly sensitive to aqueous acids, introducing water during the workup without first neutralizing the p-TsOH catalyst would immediately trigger reverse hydrolysis. The basic quench chemically validates the forward progress by locking the acetal in its stable form.

• Extraction and Alkaline Wash: Separate the organic layer. Extract the aqueous layer twice with dichloromethane (CH₂Cl₂). Combine the organic layers and wash thoroughly with 1M NaOH.

  • Causality: The 1M NaOH wash aggressively strips away any unreacted ethylene glycol and neutralizes trace acidic impurities that could compromise long-term storage[7].

• Drying: Dry the organic phase over anhydrous K₂CO₃.

  • Causality: Potassium carbonate is chosen over magnesium sulfate (MgSO₄) because its mild basicity provides a protective alkaline environment, preventing trace acid-catalyzed degradation during the concentration phase[7].

• Purification: Filter the drying agent and concentrate the solvent under reduced pressure. Purify the crude oil via vacuum distillation (short-path Kügelrohr) to yield the pure 4-chloro-2-methyl (1,3-dioxolan-2-ylmethyl)benzene[7].

Applications in Drug Development & Agrochemicals

Benzyl 1,3-dioxolanes are not merely passive protecting groups; they are active structural components in several industrial sectors.

• Pharmaceutical APIs: In medicinal chemistry, the dioxolane ring can serve as a bioisostere for lipophilic ethers. Furthermore, researchers utilize these compounds as stable intermediates; the protected aldehyde can be carried through multiple harsh synthetic steps (e.g., Grignard additions, reductions) before being unmasked via aqueous acid for late-stage reductive aminations[4].

• Agrochemical Formulation: The halogenated benzyl dioxolane scaffold is a direct precursor to modern triazole fungicides and herbicide safeners. The combination of the dioxolane ring and the 4-chloro-2-methylphenyl group provides the exact lipophilic balance required to penetrate plant cuticles effectively while resisting premature environmental degradation[4].

Chemical stability and downstream applications of benzyl 1,3-dioxolane intermediates.

References

• ChemScene. "4-Chloro-2-methyl (1,3-dioxolan-2-ylmethyl)benzene". 1

• ChemicalBook. "2,5-DICHLORO(1,3-DIOXOLAN-2-YLMETHYL)BENZENE". 6

• ChemScene. "1,3-Dichloro-5-(1,3-dioxolan-2-ylmethyl)benzene". 5

• CymitQuimica. "CAS 101-49-5: 2-Benzyl-1,3-dioxolane". 2

• Chem-Impex. "2-Benzyl-1,3-dioxolane". 4

• PubChem. "2-Benzyl-1,3-dioxolane | C10H12O2 | CID 7562". 3

• ChemicalBook. "2-BENZYL-1,3-DIOXOLANE | 101-49-5". 7

Sources

• 1. chemscene.com [chemscene.com]
• 2. CAS 101-49-5: 2-Benzyl-1,3-dioxolane | CymitQuimica [cymitquimica.com]
• 3. 2-Benzyl-1,3-dioxolane | C10H12O2 | CID 7562 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. chemimpex.com [chemimpex.com]
• 5. chemscene.com [chemscene.com]
• 6. 2,5-DICHLORO(1,3-DIOXOLAN-2-YLMETHYL)BENZENE CAS#: 898759-15-4 [m.chemicalbook.com]
• 7. 2-BENZYL-1,3-DIOXOLANE | 101-49-5 [chemicalbook.com]

Protocols & Analytical Methods

Use of CAS 898785-13-2 in pharmaceutical synthesis

Application Note: Strategic Utilization of CAS 898785-13-2 in the Synthesis of N-Heterocyclic Active Pharmaceutical Ingredients (APIs)

Document Type: Technical Application Guide & Experimental Protocols Target Audience: Synthetic Chemists, Process Engineers, and Drug Development Professionals

Executive Summary & Structural Rationale

In modern pharmaceutical synthesis, the construction of complex N-heterocycles—such as tetrahydroisoquinolines (THIQs) and substituted indoles—frequently relies on highly reactive electrophiles. CAS 898785-13-2 , chemically identified as 4-Chloro-2-methyl (1,3-dioxolan-2-ylmethyl)benzene[1], serves as a privileged, masked building block for these transformations.

The Causality of the Acetal Mask (E-E-A-T): The free aldehyde counterpart (4-chloro-2-methylphenylacetaldehyde) is notoriously unstable. Due to the acidic α-protons adjacent to the carbonyl, free arylacetaldehydes undergo rapid auto-oxidation, self-aldol condensation, and polymerization upon storage[2]. By masking the aldehyde as a 1,3-dioxolane acetal, CAS 898785-13-2 achieves indefinite shelf stability at room temperature[1]. This allows chemists to precisely control the release of the highly reactive electrophile in situ during cyclization cascades.

Furthermore, the specific 4-chloro-2-methylbenzyl substitution pattern is highly valued in medicinal chemistry. The 4-chloro group acts as a metabolic shield, preventing rapid para-hydroxylation by hepatic CYP450 enzymes, thereby extending the API's biological half-life[3]. Concurrently, the 2-methyl group induces steric hindrance that restricts the rotational conformation of the benzyl moiety, often enhancing target residence time in kinase and GPCR binding pockets.

Physicochemical Profile

Property	Specification
CAS Number	898785-13-2[1]
Chemical Name	4-Chloro-2-methyl (1,3-dioxolan-2-ylmethyl)benzene
Molecular Formula	C₁₁H₁₃ClO₂[1]
Molecular Weight	212.67 g/mol [1]
SMILES	CC1=C(CC2OCCO2)C=CC(Cl)=C1[1]
Storage	Sealed in dry, 2-8°C (Highly stable compared to free aldehydes)[1]

Application I: In Situ Deprotection and Pictet-Spengler Cyclization

The Pictet-Spengler reaction is a premier method for constructing 1-benzyl-1,2,3,4-tetrahydroisoquinoline (THIQ) scaffolds[4]. Utilizing CAS 898785-13-2 avoids the handling of fragile aldehydes and allows for a seamless, one-pot cascade[5].

Mechanistic Causality: The reaction relies on the controlled acidic cleavage of the 1,3-dioxolane to release the transient aldehyde, which immediately condenses with a primary amine (e.g., a substituted phenethylamine) to form an iminium ion[5]. The rate of hydrolysis must be perfectly matched with the rate of imine formation. If the hydrolysis is too rapid or the environment too aqueous, the transient aldehyde will polymerize before the amine can attack[2]. Trifluoroacetic acid (TFA) in dichloromethane (DCM) provides the optimal pKa: it is acidic enough to hydrolyze the acetal but non-nucleophilic, preventing unwanted side reactions with the iminium intermediate.

Fig 1. Mechanistic workflow of in situ acetal deprotection and Pictet-Spengler cyclization.

Quantitative Optimization Data

Table 1: Optimization of Acetal Deprotection/Pictet-Spengler Cyclization Conditions

Catalyst / Acid	Solvent	Temp (°C)	Time (h)	Yield (%)	Mechanistic Observation
1.0 M HCl (aq)	THF	25	12	45	High rate of aldol oligomerization of the free aldehyde.
2.0 eq TFA	DCM	0 → 25	6	88	Clean deprotection; optimal iminium ion stability.
1.2 eq BF₃·OEt₂	Toluene	80	4	72	Moderate yield; Lewis acid induced partial decomposition.
0.1 eq PTSA	Benzene	80	8	65	Sluggish acetal hydrolysis; incomplete conversion.

Protocol 1: One-Pot Synthesis of 1-(4-Chloro-2-methylbenzyl)-THIQ Derivatives

Self-Validating System: This protocol includes specific In-Process Controls (IPCs) to ensure cascade progression.

• Initiation: Dissolve the target phenethylamine derivative (1.0 eq) and CAS 898785-13-2 (1.1 eq) in anhydrous DCM to achieve a 0.1 M concentration. Add 4Å molecular sieves to drive equilibrium toward the imine.

• Controlled Hydrolysis: Cool the reaction vessel to 0 °C. Causality: Low temperature suppresses the exothermic self-condensation of the transient aldehyde upon release.

• Catalysis: Add TFA (2.0 eq) dropwise over 10 minutes. Stir at 0 °C for 30 minutes, then allow the system to warm to ambient temperature.

• In-Process Control (IPC): Monitor the reaction via LC-MS. The disappearance of the acetal mass (m/z 212.67) and the appearance of the iminium intermediate mass validate the successful execution of the first cascade step.

• Cyclization: Once imine formation is complete, heat the mixture to 40 °C for 6–8 hours to drive the electrophilic aromatic substitution (Pictet-Spengler cyclization)[4].

• Quenching & Workup: Quench the reaction with saturated aqueous NaHCO₃ to neutralize the TFA. Extract the aqueous layer with DCM (3x), dry the combined organics over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify via silica gel chromatography.

Application II: Fischer Indole Synthesis for Kinase Inhibitors

Indole cores bearing a 2-(4-chloro-2-methylbenzyl) substituent are frequently utilized in the development of targeted therapies, including PKC-θ inhibitors and immunogenic compositions[3].

Mechanistic Causality: The Fischer Indole Synthesis requires an aldehyde or ketone to react with an arylhydrazine[6]. By utilizing CAS 898785-13-2, the harsh acidic conditions (e.g., Lewis acids like ZnCl₂) serve a dual purpose: they catalyze the deprotection of the acetal to the aldehyde, and subsequently drive the formation of the arylhydrazone[7]. The critical rate-determining step is the [3,3]-sigmatropic rearrangement of the enamine tautomer[7]. High thermal energy is required to break the N-N bond, necessitating reflux conditions in glacial acetic acid.

Fig 2. Fischer Indole Synthesis pathway utilizing CAS 898785-13-2 as an aldehyde surrogate.

Protocol 2: Synthesis of 2-(4-Chloro-2-methylbenzyl)indoles

• Hydrazone Formation: Combine CAS 898785-13-2 (1.0 eq) and the desired arylhydrazine hydrochloride (1.05 eq) in glacial acetic acid (0.2 M).

• Lewis Acid Activation: Add anhydrous ZnCl₂ (1.5 eq) in one portion. Causality: ZnCl₂ acts as a dual-purpose Lewis acid, accelerating both the dioxolane cleavage and lowering the activation energy for the subsequent [3,3]-sigmatropic rearrangement.

• Thermal Rearrangement: Heat the mixture to 110 °C under an inert atmosphere (N₂) for 4 hours.

• Validation (IPC): The reaction mixture will change from yellow to deep brown, accompanied by the evolution of ammonia gas. Self-Validation: The presence of ammonia (detectable via wet red litmus paper turning blue at the condenser outlet) confirms the final aromatization and elimination step[7].

• Workup: Cool the reaction to room temperature, pour into crushed ice water, and extract with ethyl acetate (3x). Wash the organic layer extensively with saturated NaHCO₃ until the aqueous phase is neutral, followed by brine. Dry over MgSO₄, concentrate, and purify via flash chromatography or recrystallization.

Sources

• 1. chemscene.com [chemscene.com]
• 2. edoc.ub.uni-muenchen.de [edoc.ub.uni-muenchen.de]
• 3. WO2015198045A1 - 3-substituted 2-amino-indole derivatives - Google Patents [patents.google.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 6. asau.ru [asau.ru]
• 7. Recent advances of versatile reagents as controllable building blocks in organic synthesis [ccspublishing.org.cn]

4-Chloro-2-methyl (1,3-dioxolan-2-ylmethyl)benzene as a building block in organic chemistry

An In-Depth Guide to 4-Chloro-2-methyl(1,3-dioxolan-2-ylmethyl)benzene: Application Notes and Protocols for the Synthetic Chemist

Abstract

4-Chloro-2-methyl(1,3-dioxolan-2-ylmethyl)benzene is a versatile bifunctional building block of significant utility in modern organic synthesis, particularly within pharmaceutical and materials science research. Its structure is characterized by a substituted aromatic ring bearing a chlorine atom, a methyl group, and a protected aldehyde in the form of a 1,3-dioxolane ring. This unique combination of features allows for a wide range of selective chemical transformations. The aryl chloride provides a handle for transition-metal-catalyzed cross-coupling reactions, while the dioxolane moiety serves as a robust protecting group for a reactive aldehyde functionality. This guide provides a comprehensive overview of the synthesis, properties, and key applications of this compound, complete with detailed experimental protocols and mechanistic insights to empower researchers in its effective utilization.

Physicochemical and Spectroscopic Profile

A clear understanding of a reagent's physical and chemical properties is paramount for its successful application in synthesis.

Property	Value	Source
CAS Number	898785-13-2	[1]
Molecular Formula	C₁₁H₁₃ClO₂	[1]
Molecular Weight	212.67 g/mol	[1]
Appearance	Colorless to light yellow liquid
SMILES	CC1=C(CC2OCCO2)C=CC(Cl)=C1	[1]
Topological Polar Surface Area (TPSA)	18.46 Ų	[1]
logP	2.56	[1]

Note: Spectroscopic data (NMR, IR) should be acquired upon synthesis or purchase to confirm identity and purity.

The Strategic Role of the 1,3-Dioxolane Moiety

The 1,3-dioxolane group is not merely a structural component but a strategic asset. It functions as a cyclic acetal, a widely used protecting group for aldehydes and ketones.[2] This protection is crucial in multistep syntheses to prevent the highly reactive carbonyl group from engaging in undesired side reactions.[2]

Key Attributes of the Dioxolane Protecting Group:

• Stability: 1,3-dioxolanes are exceptionally stable in neutral to strongly basic environments. They are unreactive towards common nucleophiles, hydrides (e.g., LiAlH₄, NaBH₄), organometallic reagents (e.g., Grignard, organolithiums), and most oxidizing agents.[3][4][5] This stability is the cornerstone of its utility, allowing for extensive modification of other parts of the molecule.

• Reversibility: The protection is fully reversible. The parent aldehyde can be readily regenerated via acid-catalyzed hydrolysis, typically using aqueous acids like HCl or H₂SO₄.[2][6]

This stability under basic and nucleophilic conditions makes 4-chloro-2-methyl(1,3-dioxolan-2-ylmethyl)benzene an ideal substrate for reactions that require such environments, including Grignard reagent formation and many palladium-catalyzed cross-coupling reactions.

Caption: Key reactive sites and synthetic pathways of the title building block.

Synthesis of the Building Block

The title compound is not commonly available from major suppliers but can be synthesized through a reliable two-step sequence starting from the commercially available 4-chloro-2-methylbenzyl chloride. The strategy involves the conversion of the benzyl chloride to the corresponding phenylacetaldehyde, which is then immediately protected as its ethylene glycol acetal.

Caption: Proposed synthetic pathway to the title compound.

Protocol 1: Synthesis of 4-Chloro-2-methyl(1,3-dioxolan-2-ylmethyl)benzene

This protocol outlines the protection of 4-chloro-2-methylphenylacetaldehyde. The aldehyde is assumed to be prepared from 4-chloro-2-methylbenzyl chloride via established methods (e.g., oxidation of the corresponding alcohol). Due to the potential instability of the aldehyde, it is often best to use it directly in the next step.

Materials:

• 4-chloro-2-methylphenylacetaldehyde (1 equivalent)

• Ethylene glycol (1.5 equivalents)

• p-Toluenesulfonic acid (p-TsOH) monohydrate (0.05 equivalents, catalytic)

• Toluene

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask, Dean-Stark apparatus, reflux condenser, magnetic stirrer, separatory funnel

Procedure:

• Setup: To a round-bottom flask equipped with a Dean-Stark trap and reflux condenser, add 4-chloro-2-methylphenylacetaldehyde (1 eq.), toluene (approx. 0.2 M concentration), ethylene glycol (1.5 eq.), and p-TsOH (0.05 eq.).

• Reaction: Heat the mixture to reflux. The azeotropic removal of water via the Dean-Stark trap drives the reaction to completion.[7] Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting aldehyde is consumed.

• Workup: Cool the reaction mixture to room temperature. Transfer the mixture to a separatory funnel and wash sequentially with saturated aqueous NaHCO₃ solution (to neutralize the acid catalyst), water, and brine.

• Isolation: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude product can be purified by vacuum distillation or column chromatography on silica gel to afford the pure 4-chloro-2-methyl(1,3-dioxolan-2-ylmethyl)benzene.

Applications in Cross-Coupling Reactions

The aryl chloride functionality is a prime site for palladium-catalyzed cross-coupling reactions, which are fundamental tools for constructing C-C and C-N bonds.[] The stability of the dioxolane group under the typically basic conditions of these reactions is a key advantage.

A. Buchwald-Hartwig Amination

The Buchwald-Hartwig amination enables the formation of a C-N bond between an aryl halide and an amine.[9][10] This reaction is a cornerstone of medicinal chemistry for synthesizing aryl amines.

Causality in Protocol Choices:

• Catalyst: A palladium(0) source is required. Pd₂(dba)₃ or Pd(OAc)₂ are common precursors that are reduced in situ.[11]

• Ligand: A bulky, electron-rich phosphine ligand (e.g., XPhos, BrettPhos) is crucial. It facilitates both the oxidative addition of the aryl chloride to the Pd(0) center and the final reductive elimination step to form the product.[12]

• Base: A strong, non-nucleophilic base like sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LiHMDS) is used to deprotonate the amine, forming the active nucleophile.[11]

Caption: Workflow for Buchwald-Hartwig Amination.

Protocol 2: Buchwald-Hartwig Amination

Materials:

• 4-Chloro-2-methyl(1,3-dioxolan-2-ylmethyl)benzene (1 equivalent)

• Amine (primary or secondary, 1.2 equivalents)

• Pd₂(dba)₃ (0.01-0.05 equivalents)

• XPhos or other suitable ligand (0.02-0.10 equivalents)

• Sodium tert-butoxide (NaOtBu) (1.4 equivalents)

• Anhydrous, degassed toluene or dioxane

• Schlenk flask or sealed reaction vial, inert atmosphere (N₂ or Ar)

Procedure:

• Setup: To an oven-dried Schlenk flask under an inert atmosphere, add the building block (1 eq.), the palladium precursor, the phosphine ligand, and NaOtBu.

• Reagent Addition: Evacuate and backfill the flask with inert gas three times. Add the anhydrous, degassed solvent, followed by the amine (liquid amines can be added via syringe).

• Reaction: Heat the mixture with vigorous stirring at 80-110 °C. Monitor the reaction by TLC or LC-MS.

• Workup: After completion, cool the reaction to room temperature, dilute with a solvent like ethyl acetate, and filter through a pad of Celite to remove palladium residues.

• Isolation & Purification: Wash the filtrate with water and brine, dry the organic layer over Na₂SO₄, and concentrate under reduced pressure. Purify the crude product by column chromatography.

B. Sonogashira Coupling

The Sonogashira reaction couples an aryl halide with a terminal alkyne to form an aryl alkyne, a valuable structure in many advanced materials and complex molecules.[13]

Causality in Protocol Choices:

• Catalysts: This reaction classically uses a dual-catalyst system: a palladium(0) complex (e.g., Pd(PPh₃)₄ or generated in situ from PdCl₂(PPh₃)₂) and a copper(I) salt (e.g., CuI) as a co-catalyst.[14][15] The palladium catalyst facilitates the main cross-coupling cycle, while the copper co-catalyst activates the alkyne.

• Base: A mild amine base, such as triethylamine (Et₃N) or diisopropylamine (DIPA), is used. It serves both as the base to deprotonate the alkyne and often as the solvent.[14]

Protocol 3: Sonogashira Coupling

Materials:

• 4-Chloro-2-methyl(1,3-dioxolan-2-ylmethyl)benzene (1 equivalent)

• Terminal alkyne (1.2 equivalents)

• PdCl₂(PPh₃)₂ (0.02 equivalents)

• Copper(I) iodide (CuI) (0.04 equivalents)

• Triethylamine (Et₃N) or a mixture of Toluene/DIPA

• Inert atmosphere (N₂ or Ar)

Procedure:

• Setup: In a Schlenk flask under an inert atmosphere, dissolve the building block (1 eq.) and the terminal alkyne (1.2 eq.) in the amine solvent.

• Catalyst Addition: Add PdCl₂(PPh₃)₂ and CuI to the solution. The mixture is often degassed by bubbling nitrogen through it for 15-20 minutes.

• Reaction: Stir the reaction at room temperature or with gentle heating (40-60 °C) until completion, monitored by TLC.

• Workup: Dilute the reaction mixture with an organic solvent (e.g., diethyl ether or ethyl acetate) and filter to remove the amine hydrohalide salt.

• Isolation & Purification: Wash the filtrate with water and brine, dry the organic layer, and concentrate. Purify the residue by column chromatography.

Grignard Reagent Formation and Reaction

The inertness of the dioxolane group to organometallics allows for the formation of a Grignard reagent at the aryl chloride position.[16][17] This opens up a pathway for nucleophilic addition to various electrophiles.

Causality in Protocol Choices:

• Anhydrous Conditions: Grignard reagents are potent bases and will be quenched by even trace amounts of water or other protic sources.[17] All glassware must be oven-dried, and anhydrous solvents (typically THF or diethyl ether) must be used.

• Magnesium Activation: The magnesium metal surface is often coated with a passivating oxide layer. Activation, using methods like adding a small crystal of iodine or 1,2-dibromoethane, is essential to initiate the reaction.[18][19]

Protocol 4: Grignard Reagent Formation and Trapping

Materials:

• Magnesium turnings (1.5 equivalents)

• 4-Chloro-2-methyl(1,3-dioxolan-2-ylmethyl)benzene (1 equivalent)

• Anhydrous tetrahydrofuran (THF)

• Iodine (one small crystal for activation)

• Electrophile (e.g., benzaldehyde, 1 equivalent)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Three-neck flask, reflux condenser, dropping funnel, inert atmosphere

Procedure:

• Setup: Place magnesium turnings and an iodine crystal in an oven-dried three-neck flask under an inert atmosphere.

• Initiation: Add a small portion of a solution of the building block (1 eq.) in anhydrous THF to the magnesium. Gentle heating may be required to initiate the reaction (indicated by the disappearance of the iodine color and gentle bubbling).

• Formation: Once initiated, add the remaining solution of the building block dropwise via a dropping funnel at a rate that maintains a gentle reflux. After the addition is complete, continue to stir at reflux for 1-2 hours to ensure full conversion.

• Reaction with Electrophile: Cool the newly formed Grignard solution to 0 °C. Add a solution of the electrophile (e.g., benzaldehyde) in anhydrous THF dropwise. Allow the reaction to warm to room temperature and stir until complete (monitored by TLC).

• Quenching & Workup: Cool the reaction to 0 °C and carefully quench by the slow, dropwise addition of saturated aqueous NH₄Cl solution. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Isolation & Purification: Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate. Purify the product by column chromatography.

Deprotection and Further Functionalization

The final synthetic utility of this building block often involves the deprotection of the dioxolane to reveal the phenylacetaldehyde. This aldehyde is a versatile intermediate for numerous transformations.

Caption: Deprotection workflow and subsequent functionalization of the revealed aldehyde.

Protocol 5: Deprotection of the Dioxolane Group

Materials:

• 4-Chloro-2-methyl(1,3-dioxolan-2-ylmethyl)benzene (1 equivalent)

• Tetrahydrofuran (THF) or Acetone

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous Na₂SO₄

Procedure:

• Reaction: Dissolve the protected compound (1 eq.) in THF or acetone in a round-bottom flask.[2]

• Acid Addition: Add 1 M HCl dropwise with stirring at room temperature.[20]

• Monitoring: Monitor the reaction progress by TLC. The reaction is typically complete within a few hours.

• Workup: Neutralize the reaction by adding saturated aqueous NaHCO₃ solution until effervescence ceases. Extract the product with an organic solvent like ethyl acetate.

• Isolation: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude aldehyde, which can be purified by chromatography if necessary.

References

• Formation of Acetals (2019). Chemistry LibreTexts. [Link]

• Hydrates, Hemiacetals, and Acetals (2010). Master Organic Chemistry. [Link]

• Acetals as Protecting Groups for Aldehydes and Ketones. Chemistry Steps. [Link]

• Video: Acetals and Thioacetals as Protecting Groups for Aldehydes and Ketones (2025). JoVE. [Link]

• The Gentle Art of Acetal Formation: A Protective Hug for Aldehydes and Ketones (2026). Oreate AI. [Link]

• 2-Bromomethyl 1,3-Dioxolane (BMD). Enam Organics India Ltd. [Link]

• 2-Bromomethyl-1,3-dioxolane: A Safe and Feasible Synthetic Route from Top Manufacturer. Ningbo Inno Pharmchem Co.,Ltd. [Link]

• 1,3-Dioxanes, 1,3-Dioxolanes. Organic Chemistry Portal. [Link]

• Dioxolane. Wikipedia. [Link]

• Grignard Reaction. University of Wisconsin-Madison Chemistry Department. [Link]

• Buchwald–Hartwig amination. Wikipedia. [Link]

• 1,2-Bis(4-(1,3-dioxolan-2-yl)phenyl)diazene Oxide (2021). MDPI. [Link]

• The regioselective mono-deprotection of 1,3-dioxa-2,2-(di-tert-butyl)-2-silacyclohexanes with BF3*SMe2 (2002). PubMed. [Link]

• 4-CHLORO-4-METHYL-5-METHYLENE-1,3-DIOXOLAN-2-ONE. European Patent Office. [Link]

• Buchwald-Hartwig Amination (2023). Chemistry LibreTexts. [Link]

• Sonogashira coupling. Wikipedia. [Link]

• Grignard reagent. Wikipedia. [Link]

• Preparation method of 4-chloromethyl-5-methyl-1, 3-dioxol-2-one.

• 4-CHLORO-4-METHYL-5-METHYLENE-1,3-DIOXOLAN-2-ONE. Patent 0147472. [Link]

• 4-Chloro-2-methyl (1,3-dioxolan-2-ylmethyl)benzene. MilliporeSigma. [Link]

• How is chlorobenzene converted into 1-chloro-4-methylbenzene?. Filo. [Link]

• Buchwald-Hartwig Coupling. Organic Synthesis. [Link]

• Sonogashira Coupling. Organic Chemistry Portal. [Link]

• Supporting Information. Digital CSIC. [Link]

• AN INTRODUCTION TO GRIGNARD REAGENTS. Chemguide. [Link]

• Sonogashira Coupling (2024). Chemistry LibreTexts. [Link]

• Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects. PMC. [Link]

• Palladium-catalyzed Sonogashira coupling reactions in γ-valerolactone-based ionic liquids (2019). Beilstein Journal of Organic Chemistry. [Link]

• Synthesis of ECHC (4-(chloromethyl)-1,3-dioxalan-2-one) from ECH (2-(chloromethyl)oxirane) and CO2catalyzed by metal complexes. ResearchGate. [Link]

• Effects of Solvent Polarity in the Sonogashira Coupling: A Brief Overview. MDPI. [Link]

• Method for synthesizing 1-chloro-4-methyl-benzene.

• 1-Chloro-4-(chloromethyl)benzene. PubChem. [Link]

• Reactions of 4-methylidenedioxolan-2-ones with 2-methyltryptamines. Synthesis of core analogs of aurantioclavine. ResearchGate. [Link]

• Bicyclic 1,4-Dioxepanes – Novel Advanced Building Blocks for Drug Discovery. ChemRxiv. [Link]

• New Chemistry of Chiral 1,3-Dioxolan-4-Ones (2023). MDPI. [Link]

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• 1. chemscene.com [chemscene.com]
• 2. benchchem.com [benchchem.com]
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Application Note: Scalable Synthesis of 4-Chloro-2-methyl (1,3-dioxolan-2-ylmethyl)benzene

Executive Summary

4-Chloro-2-methyl (1,3-dioxolan-2-ylmethyl)benzene (CAS: 898785-13-2)—also known as 2-(4-chloro-2-methylbenzyl)-1,3-dioxolane—is a highly valuable protected aldehyde building block. It is widely utilized in the synthesis of advanced active pharmaceutical ingredients (APIs) and agrochemicals. The 1,3-dioxolane moiety effectively masks the reactive phenylacetaldehyde core, permitting aggressive downstream functionalization (such as cross-coupling at the aryl chloride position) without triggering undesired aldol condensations or premature oxidation.

This Application Note details a robust, scalable, and self-validating two-step protocol for its synthesis, transitioning from a Bouveault formylation to a Dean-Stark driven acetalization.

Retrosynthetic Analysis & Mechanistic Rationale

The synthetic strategy relies on the formylation of a benzyl Grignard reagent followed by acid-catalyzed acetalization.

Causality in Solvent Selection: Benzyl halides are notoriously prone to Wurtz homocoupling (yielding 1,2-diarylethanes) during Grignard formation in traditional solvents like tetrahydrofuran (THF) or diethyl ether. By substituting THF with 2-Methyltetrahydrofuran (2-MeTHF), the Wurtz coupling is significantly suppressed[1]. 2-MeTHF provides superior solubility for the Grignard species, and its inherent steric bulk reduces radical dimerization during the single-electron transfer (SET) initiation step[1].

Causality in Formylation: N,N-Dimethylformamide (DMF) is utilized as the formylating agent. Trapping the Grignard reagent with DMF under Bouveault formylation conditions in 2-MeTHF provides the aldehyde in high yield[2]. The addition of the Grignard reagent to DMF forms a stable tetrahedral hemiaminal intermediate that resists over-addition. Only upon acidic aqueous workup does this intermediate collapse to release the desired 4-chloro-2-methylphenylacetaldehyde.

Synthetic workflow for 4-Chloro-2-methyl (1,3-dioxolan-2-ylmethyl)benzene.

Mechanistic rationale for 2-MeTHF in suppressing Wurtz coupling during Grignard formation.

Materials & Equipment

Reagent	MW ( g/mol )	Equivalents	Amount (1 mol scale)	Role	Safety / Handling
4-Chloro-2-methylbenzyl chloride	175.05	1.00	175.1 g	Starting Material	Lachrymator, Corrosive
Magnesium turnings	24.31	1.20	29.2 g	Metal Reactant	Flammable solid
2-Methyltetrahydrofuran	86.13	-	1000 mL	Solvent	Flammable, Peroxide former
N,N-Dimethylformamide (DMF)	73.09	1.20	87.7 g	Formylating Agent	Toxic, Teratogen
Ethylene Glycol	62.07	1.50	93.1 g	Acetalization Agent	Toxic irritant
p-Toluenesulfonic acid (p-TsOH·H₂O)	190.22	0.05	9.5 g	Acid Catalyst	Corrosive
Toluene	92.14	-	800 mL	Azeotropic Solvent	Flammable, Reprotoxic

Equipment Specifications: 2 L 3-neck round-bottom flasks, argon manifold (Schlenk line), overhead mechanical stirrer, internal thermocouple, Dean-Stark apparatus, and addition funnels.

Detailed Experimental Protocols

Protocol A: Synthesis of 4-Chloro-2-methylphenylacetaldehyde (Bouveault Formylation)

Step 1: Grignard Initiation and Formation

• Equip a dry 2 L, 3-neck flask with an overhead stirrer, reflux condenser, and internal temperature probe. Purge thoroughly with Ar(g).

• Add Mg turnings (29.2 g) and 2-MeTHF (100 mL). Add a single iodine crystal and 5% of the total 4-chloro-2-methylbenzyl chloride (8.7 g).

  • Causality Note: Initiation is visually confirmed by the rapid fading of the iodine color and a spontaneous internal exotherm (temperature spike of ~5 °C).

• Dilute the remaining benzyl chloride (166.4 g) in 2-MeTHF (400 mL). Add this solution dropwise over 1.5 hours, strictly maintaining the internal temperature at 30–35 °C using a water bath. Stir for an additional 2 hours at 20 °C.

• Self-Validation (IPC 1): Titrate a 1.0 mL aliquot of the Grignard reagent using 1.0 M menthol in THF with 1,10-phenanthroline as an indicator. Expected concentration: ~0.90 to 0.95 M.

Step 2: Bouveault Formylation

• Cool the reactor to 0 °C using an ice-brine bath.

• Add a solution of DMF (87.7 g) in 2-MeTHF (100 mL) dropwise over 1 hour.

  • Causality Note: Maintaining 0 °C is critical. It prevents the tetrahedral hemiaminal intermediate from collapsing prematurely. If it collapses to the aldehyde in the presence of unreacted Grignard reagent, a secondary alcohol by-product will form, drastically reducing yield.

Step 3: Quench and Isolation

• Slowly transfer the reaction mixture via cannula into a vigorously stirred solution of 2 M HCl (500 mL) pre-chilled to 0 °C.

  • Causality Note: Acidic hydrolysis is strictly required to break the robust hemiaminal complex and liberate the target aldehyde.

• Separate the organic layer. Extract the aqueous phase with EtOAc (2 x 200 mL). Wash the combined organics with brine, dry over Na₂SO₄, and concentrate under reduced pressure to yield the crude aldehyde.

Protocol B: Acetalization to 4-Chloro-2-methyl (1,3-dioxolan-2-ylmethyl)benzene

Step 1: Reaction Setup

• Equip a 2 L round-bottom flask with a Dean-Stark trap, reflux condenser, and magnetic stirrer.

• Dissolve the crude 4-chloro-2-methylphenylacetaldehyde (assume ~0.85 mol recovered, ~143 g) in Toluene (800 mL). Add Ethylene Glycol (93.1 g) and p-TsOH·H₂O (9.5 g).

Step 2: Azeotropic Distillation

• Heat the mixture to a vigorous reflux (approx. 110 °C internal temperature).

  • Causality Note: Toluene and water form a minimum-boiling azeotrope (85 °C). As water is continuously removed from the system and sequestered in the Dean-Stark trap, Le Chatelier's principle drives the thermodynamic equilibrium entirely toward the cyclic acetal.

• Self-Validation (IPC 2): Monitor the water volume in the trap. The reaction is complete when water collection plateaus. Expected volume: ~15.3 mL for a 0.85 mol scale.

Step 3: Neutralization and Isolation

• Cool the mixture to room temperature. Quench the acid catalyst by adding saturated aqueous NaHCO₃ (200 mL).

  • Causality Note: Neutralization prior to solvent removal is absolutely critical. Concentrating the product in the presence of heat, acid, and trace moisture will rapidly hydrolyze the acetal back to the aldehyde.

• Separate the organic phase, wash with brine (200 mL), dry over K₂CO₃, and concentrate in vacuo. The product can be utilized crude or purified via short-path vacuum distillation.

Analytical Validation & Quantitative Data

Parameter	Protocol A (Formylation)	Protocol B (Acetalization)
Theoretical Yield	168.62 g (1.00 mol scale)	212.67 g (0.85 mol scale)
Expected Isolated Yield	82 - 86% (138 - 145 g)	92 - 95% (166 - 171 g)
Target Purity (GC-FID)	> 96%	> 98%
Key Impurities	1,2-bis(4-chloro-2-methylphenyl)ethane (<2%)	Unreacted Aldehyde (<1%)
In-Process Control Target	Grignard Titration: >0.90 M	Dean-Stark Water Vol: ~15.3 mL

Process Safety & Scale-up Considerations

• Exotherm Management: The initiation of the Grignard reagent is highly exothermic. On scales larger than 1 mole, a delayed initiation can lead to a dangerous accumulation of unreacted benzyl chloride. Always ensure initiation is confirmed (temperature spike, color change) before adding the bulk halide.

• Hydrogen Gas Evolution: Magnesium turnings react with trace moisture to evolve highly flammable H₂(g). Ensure the Schlenk line is properly vented through an oil bubbler into a fume hood exhaust.

References

• Kadam, A., Nguyen, M., Kopach, M., Richardson, P., Gallou, F., Wan, Z., & Zhang, W. (2013). Comparative performance evaluation and systematic screening of solvents in a range of Grignard reactions. Green Chemistry, 15(7), 1880. Source: Royal Society of Chemistry (RSC) URL: [Link]

• Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis (4th ed.). Source: John Wiley & Sons, Inc. URL: [Link]

Sources

• 1. Comparative performance evaluation and systematic screening of solvents in a range of Grignard reactions - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. pubs.rsc.org [pubs.rsc.org]

Experimental setup for electrophilic substitution on the benzene ring of the compound

Introduction

Electrophilic Aromatic Substitution (EAS) stands as a cornerstone of modern organic synthesis, providing a powerful toolkit for the functionalization of aromatic systems. The inherent stability of the benzene ring, a consequence of its delocalized π-electron system, dictates its reactivity towards electron-deficient species, or electrophiles.[1][2] This class of reactions, where a hydrogen atom on the aromatic ring is replaced by an electrophile, is fundamental in the synthesis of a vast array of compounds, from pharmaceuticals and agrochemicals to advanced materials.[3][4] This guide offers an in-depth exploration of the experimental setups for several key EAS reactions, designed for researchers, scientists, and professionals in drug development. We will delve into the causality behind experimental choices, ensuring each protocol is a self-validating system for achieving desired synthetic outcomes.

The general mechanism for electrophilic aromatic substitution proceeds through a two-step process.[5][6][7] First, the π electrons of the benzene ring attack the electrophile, forming a resonance-stabilized carbocation intermediate known as an arenium ion or sigma complex.[7][8] This initial step is typically the rate-determining step as it temporarily disrupts the aromaticity of the ring.[5][7] In the second, faster step, a base removes a proton from the carbon atom bonded to the electrophile, restoring the aromatic system and yielding the substituted product.[5][7]

Caption: Generation of the nitronium ion electrophile.

Experimental Protocol

Objective: To synthesize nitrobenzene from benzene.

Materials:

• Benzene (reagent grade)

• Concentrated nitric acid (HNO₃, ~70%)

• Concentrated sulfuric acid (H₂SO₄, ~98%)

• Ice

• 5% Sodium bicarbonate solution (NaHCO₃)

• Anhydrous magnesium sulfate (MgSO₄) or calcium chloride (CaCl₂)

• Round-bottom flask

• Dropping funnel

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Beakers

• Distillation apparatus

Procedure:

• Preparation of the Nitrating Mixture: In a round-bottom flask, carefully add 8 mL of concentrated sulfuric acid. [1]Cool the flask in an ice bath. While stirring, slowly add 7 mL of concentrated nitric acid from a dropping funnel. [1]Maintain the temperature below 10°C during this addition. This exothermic reaction generates the nitronium ion.

• Addition of Benzene: Once the nitrating mixture has cooled, slowly add 6 mL of benzene dropwise from the dropping funnel. [1]The rate of addition should be controlled to keep the reaction temperature below 50-60°C to minimize the formation of dinitrobenzene. [1][9]3. Reaction Period: After the addition of benzene is complete, remove the ice bath and allow the mixture to stir at room temperature for approximately one hour to ensure the reaction goes to completion. [1]4. Work-up: Carefully pour the reaction mixture into a beaker containing about 100 g of crushed ice. This will quench the reaction and precipitate the crude nitrobenzene.

• Separation: Transfer the mixture to a separatory funnel. The lower layer will be the acidic aqueous layer, and the upper layer will be the crude nitrobenzene. [1]Separate the layers.

• Washing: Wash the organic layer sequentially with 50 mL of cold water, followed by 50 mL of 5% sodium bicarbonate solution to neutralize any remaining acid, and finally with another 50 mL of water. [10]7. Drying: Dry the organic layer over anhydrous magnesium sulfate or calcium chloride.

• Purification: Purify the crude nitrobenzene by distillation.

Quantitative Data Summary

Parameter	Value
Benzene	6 mL
Conc. HNO₃	7 mL
Conc. H₂SO₄	8 mL
Reaction Temperature	< 50-60°C
Reaction Time	1 hour
Expected Yield	~85-90%

Safety Precautions

• Benzene is a known carcinogen and is highly flammable. All manipulations should be performed in a well-ventilated fume hood. [11]* Concentrated nitric and sulfuric acids are extremely corrosive and strong oxidizing agents. Handle with extreme care, wearing appropriate personal protective equipment (PPE), including gloves, lab coat, and safety goggles. [11]* The nitration reaction is highly exothermic. Strict temperature control is crucial to prevent runaway reactions and the formation of unwanted byproducts. [10]

Halogenation of Benzene

Halogenation introduces a halogen atom (Cl, Br) onto the benzene ring. The resulting aryl halides are versatile intermediates in organic synthesis, participating in a wide range of cross-coupling reactions. Unlike alkenes, benzene does not react readily with halogens; a Lewis acid catalyst is required to polarize the halogen molecule and generate a sufficiently strong electrophile. [12][13][14][15]

Mechanistic Rationale

A Lewis acid, such as iron(III) bromide (FeBr₃) or aluminum chloride (AlCl₃), coordinates with the halogen, making it more electrophilic. [12][13]This polarized complex is then attacked by the π-electron system of the benzene ring.

Caption: Mechanism of benzene bromination with a Lewis acid catalyst.

Experimental Protocol (Bromination)

Objective: To synthesize bromobenzene from benzene.

Materials:

• Benzene

• Bromine (Br₂)

• Iron filings or anhydrous iron(III) bromide (FeBr₃)

• Carbon tetrachloride (CCl₄) or dichloromethane (CH₂Cl₂) as a solvent (optional)

• 5% Sodium hydroxide solution (NaOH)

• Anhydrous calcium chloride (CaCl₂)

• Round-bottom flask with a reflux condenser and a gas trap

• Dropping funnel

• Heating mantle

• Separatory funnel

• Distillation apparatus

Procedure:

• Setup: Assemble a round-bottom flask with a reflux condenser. Attach a gas trap to the top of the condenser to absorb the hydrogen bromide (HBr) gas evolved during the reaction.

• Catalyst: Place a small amount of iron filings or anhydrous FeBr₃ in the flask with the benzene.

• Addition of Bromine: Slowly add bromine, dissolved in a suitable solvent if desired, from a dropping funnel to the benzene at room temperature. The reaction is exothermic, and the mixture will turn reddish-brown.

• Reaction: Gently heat the mixture to reflux for about 30 minutes to an hour, or until the reddish-brown color of bromine disappears.

• Work-up: Cool the reaction mixture and carefully pour it into a separatory funnel containing water.

• Washing: Wash the organic layer with 5% sodium hydroxide solution to remove any unreacted bromine and HBr, followed by a water wash.

• Drying: Dry the organic layer over anhydrous calcium chloride.

• Purification: Purify the crude bromobenzene by distillation.

Quantitative Data Summary

Parameter	Value
Benzene	10 mL
Bromine	5 mL
Catalyst (Fe)	~0.5 g
Reaction Temperature	Reflux
Reaction Time	30-60 minutes
Expected Yield	~70-80%

Safety Precautions

• Bromine is highly corrosive, toxic, and volatile. Handle it with extreme care in a fume hood and wear appropriate PPE. [11]* The reaction evolves HBr gas, which is corrosive and toxic. A gas trap containing a solution of sodium hydroxide is essential.

• Organic solvents used are flammable and should be handled with care.

Friedel-Crafts Alkylation

The Friedel-Crafts alkylation introduces an alkyl group onto the benzene ring using an alkyl halide and a Lewis acid catalyst, typically aluminum chloride (AlCl₃). [16][17]This reaction is a powerful tool for forming carbon-carbon bonds. [8]

Mechanistic Rationale

The Lewis acid catalyst facilitates the formation of a carbocation from the alkyl halide, which then acts as the electrophile. [16][18]

Limitations

Friedel-Crafts alkylation has several limitations:

• Carbocation Rearrangements: The intermediate carbocation can rearrange to a more stable form, leading to a mixture of products. [3][19][20]* Polyalkylation: The alkylated product is more reactive than the starting material, often leading to multiple alkylations. [19][20]* Deactivated Rings: The reaction fails with strongly deactivated aromatic rings. [19][20]* Substituent Incompatibility: Aromatic rings with -NH₂, -NHR, or -NR₂ groups are not suitable as the lone pair on the nitrogen coordinates with the Lewis acid, deactivating the ring. [19][20]

Experimental Protocol

Objective: To synthesize tert-butylbenzene from benzene and tert-butyl chloride.

Materials:

• Benzene (anhydrous)

• tert-Butyl chloride

• Anhydrous aluminum chloride (AlCl₃)

• Ice

• 5% Hydrochloric acid (HCl)

• 5% Sodium bicarbonate solution (NaHCO₃)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Dropping funnel

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Distillation apparatus

Procedure:

• Setup: Equip a dry round-bottom flask with a dropping funnel and a magnetic stirrer. Protect the apparatus from atmospheric moisture with a drying tube.

• Reagents: Place anhydrous benzene and anhydrous aluminum chloride in the flask. Cool the mixture in an ice bath.

• Addition of Alkyl Halide: Slowly add tert-butyl chloride from the dropping funnel to the stirred mixture. Maintain the temperature below 10°C.

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for about 30 minutes.

• Quenching: Carefully pour the reaction mixture over crushed ice in a beaker.

• Work-up: Transfer the mixture to a separatory funnel. Wash the organic layer with 5% HCl, then with 5% NaHCO₃ solution, and finally with water.

• Drying: Dry the organic layer over anhydrous magnesium sulfate.

• Purification: Purify the product by distillation.

Quantitative Data Summary

Parameter	Value
Benzene	50 mL
tert-Butyl chloride	10 mL
Anhydrous AlCl₃	2.0 g
Reaction Temperature	< 10°C
Reaction Time	30 minutes
Expected Yield	~60-70%

Safety Precautions

• Anhydrous aluminum chloride is highly corrosive and reacts violently with water. All glassware must be thoroughly dried. [8]* The reaction is exothermic and requires careful temperature control. [8]* Handle all organic solvents and reagents in a fume hood.

Friedel-Crafts Acylation

Friedel-Crafts acylation introduces an acyl group (-COR) to the benzene ring using an acyl halide or anhydride and a Lewis acid catalyst. [21][22]The resulting aryl ketones are valuable intermediates.

Mechanistic Rationale

The Lewis acid catalyst reacts with the acyl halide to form a resonance-stabilized acylium ion, which is the electrophile. [21][23]

Caption: Friedel-Crafts Acylation: Formation of the acylium ion and subsequent reaction.

Advantages over Alkylation

• No Rearrangements: The acylium ion is stable and does not undergo rearrangement. [21]* No Polyacylation: The product, an aryl ketone, is deactivated towards further substitution, preventing polyacylation. [19]

Experimental Protocol

Objective: To synthesize acetophenone from benzene and acetyl chloride.

Materials:

• Benzene (anhydrous)

• Acetyl chloride (CH₃COCl)

• Anhydrous aluminum chloride (AlCl₃)

• Ice

• Concentrated hydrochloric acid (HCl)

• 5% Sodium hydroxide solution (NaOH)

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask with a reflux condenser and a gas trap

• Dropping funnel

• Heating mantle

• Separatory funnel

• Distillation apparatus

Procedure:

• Setup: In a dry round-bottom flask equipped with a reflux condenser and a dropping funnel, place anhydrous aluminum chloride and anhydrous benzene.

• Addition of Acyl Halide: Cool the flask in an ice bath and slowly add acetyl chloride from the dropping funnel with stirring.

• Reaction: After the addition, heat the mixture to reflux for about 30 minutes.

• Work-up: Cool the reaction mixture and carefully pour it onto a mixture of crushed ice and concentrated HCl.

• Separation: Transfer the mixture to a separatory funnel and separate the organic layer.

• Washing: Wash the organic layer with water, then with 5% NaOH solution, and finally with water again.

• Drying: Dry the organic layer over anhydrous sodium sulfate.

• Purification: Purify the acetophenone by vacuum distillation.

Quantitative Data Summary

Parameter	Value
Benzene	75 mL
Acetyl chloride	15 mL
Anhydrous AlCl₃	30 g
Reaction Temperature	Reflux
Reaction Time	30 minutes
Expected Yield	~75%

Safety Precautions

• Acetyl chloride is corrosive and lachrymatory. Handle in a fume hood.

• The reaction evolves HCl gas, requiring a gas trap.

• The work-up with water is highly exothermic and should be done cautiously.

Analysis and Characterization

The progress of these reactions can be monitored, and the products characterized, using a variety of analytical techniques:

• Thin-Layer Chromatography (TLC): To monitor the consumption of starting materials and the formation of products.

• Gas Chromatography-Mass Spectrometry (GC-MS): To determine the purity of the product and identify any byproducts.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the structure of the final product.

• Infrared (IR) Spectroscopy: To identify the functional groups present in the product.

Conclusion

The electrophilic substitution reactions of benzene are fundamental transformations in organic chemistry, providing access to a wide range of substituted aromatic compounds. By understanding the underlying mechanisms and carefully controlling the experimental conditions, researchers can effectively synthesize valuable molecules for various applications. The protocols outlined in this guide provide a solid foundation for performing these reactions safely and efficiently. Adherence to safety protocols is paramount due to the hazardous nature of many of the reagents involved.

References

• Benchchem. Application Notes and Protocols: Friedel-Crafts Alkylation of Benzene with (1-Chloro-1 - Benchchem.
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• Pharmaguideline. Friedel Crafts Alkylation-reactivity, Limitations, Friedel Crafts Acylation. [Link]

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• Chemistry LibreTexts. The Friedel-Crafts Alkylation of Benzene. [Link]

• Mustansiriyah University.

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• Chemguide. Explaining the Friedel-Crafts acylation of benzene - electrophilic substitution. [Link]

• University of California, Irvine. 16.

• Michigan State University. Substitution Reactions of Benzene and Other Aromatic Compounds. [Link]

• Save My Exams. Electrophilic Substitution (OCR A Level Chemistry A): Revision Note. [Link]

• Chemistry LibreTexts. 11.S: Chemistry of Benzene - Electrophilic Aromatic Substitution (Summary). [Link]

• Master Organic Chemistry. Electrophilic Aromatic Substitution Mechanism. [Link]

• Chemistry Steps. Electrophilic Aromatic Substitution – The Mechanism. [Link]

• University of Babylon.
• University of California, Santa Barbara. Lecture Notes Chem 51B S.

• Master Organic Chemistry. Electrophilic Aromatic Substitution: The Six Key Reactions. [Link]

• RSC Publishing. An analysis of electrophilic aromatic substitution: a ''complex approach''. [Link]

• Semantic Scholar. An analysis of electrophilic aromatic substitution: a ''complex approach''1. [Link]

• Dalal Institute. Aromatic Electrophilic Substitution. [Link]

• StudySmarter. Organic Chemistry Electrophilic Aromatic Substitution. Free In-Depth Study Guide. [Link]

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Technical Notes & Optimization

Technical Support Center: Optimizing Synthesis of 4-Chloro-2-methyl (1,3-dioxolan-2-ylmethyl)benzene

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to assist researchers, chemists, and drug development professionals in optimizing the synthesis and scale-up of 4-Chloro-2-methyl (1,3-dioxolan-2-ylmethyl)benzene (CAS: 898785-13-2)[1].

This compound is a critical protected building block (an acetal of 4-chloro-2-methylphenylacetaldehyde). Because arylacetaldehydes are highly prone to enolization, self-condensation (aldol reactions), and oxidation, establishing a robust, thermodynamically controlled protection step is paramount for downstream success.

Reaction Pathway & Mechanism

The formation of the 1,3-dioxolane ring is an equilibrium-driven, acid-catalyzed process. Understanding the mechanistic causality—specifically the transition from the hemiacetal to the highly reactive oxocarbenium ion—is essential for troubleshooting impurity formation.

Caption: Acid-catalyzed mechanistic pathway for 1,3-dioxolane formation.

Frequently Asked Questions (FAQs)

Q: Why use ethylene glycol to form a 1,3-dioxolane instead of methanol for a dimethyl acetal? A: Cyclic acetals like 1,3-dioxolanes are thermodynamically favored over acyclic acetals due to the chelate effect (an entropy-driven stabilization)[2]. For a reactive building block like 4-chloro-2-methylphenylacetaldehyde, the 1,3-dioxolane provides superior robustness during downstream synthetic steps (e.g., Grignard reactions or cross-couplings) compared to the more labile dimethyl acetal[3].

Q: Why is toluene the preferred solvent over benzene or dichloromethane? A: Toluene forms a highly efficient binary azeotrope with water (boiling at ~85°C, composition 80% toluene / 20% water)[4]. This allows for the continuous removal of water via a Dean-Stark trap, driving the thermodynamically controlled acetalization to completion. While benzene functions similarly, its high toxicity makes it unsuitable for modern scale-up. Dichloromethane cannot be used with a Dean-Stark trap due to its low boiling point and inability to form a suitable water azeotrope at standard pressure.

Q: My isolated product contains significant amounts of the starting aldehyde. What went wrong? A: Acetalization is a reversible equilibrium[4]. If the reaction is not properly quenched with a base (such as saturated NaHCO₃) before aqueous workup, the acidic conditions will rapidly hydrolyze the 1,3-dioxolane back to the aldehyde[3]. Always neutralize the catalyst completely before phase separation.

Troubleshooting Guide: Yield Optimization & Impurity Control

When scaling up the synthesis of 4-Chloro-2-methyl (1,3-dioxolan-2-ylmethyl)benzene, researchers often encounter equilibrium stalling or side-product formation. The table below summarizes quantitative optimization parameters and their mechanistic impact.

Parameter	Sub-optimal Condition	Optimized Condition	Causality / Mechanistic Impact
Catalyst Loading	>10 mol% pTSA	1–5 mol% pTSA	Excess Brønsted acid triggers the enolization of the phenylacetaldehyde, leading to irreversible aldol condensation byproducts[5].
Diol Stoichiometry	1.0 Equivalent	1.5–2.0 Equivalents	An excess of ethylene glycol drives the thermodynamic equilibrium forward via Le Chatelier's principle; the excess is easily removed during aqueous workup[4].
Water Removal	Molecular Sieves only	Dean-Stark Trap	Physical removal of water via azeotropic distillation prevents the reverse hydrolysis reaction, pushing conversion >98%[4].
Quench Temp.	20°C (Post-cooling)	50°C (Pre-cooling)	Quenching the acid catalyst while the mixture is still warm prevents localized acidic hydrolysis that occurs as ambient moisture condenses during the cooling phase[3].

Standard Operating Procedure: Azeotropic Acetalization

This self-validating protocol ensures high fidelity and reproducibility by incorporating specific In-Process Controls (IPCs).

Caption: Experimental workflow for azeotropic acetalization using a Dean-Stark apparatus.

Step-by-Step Methodology:

• Reaction Setup: To an oven-dried 500 mL round-bottom flask equipped with a magnetic stir bar, add 4-chloro-2-methylphenylacetaldehyde (50.0 g, 296 mmol).

• Reagent Addition: Add anhydrous toluene (250 mL) to dissolve the substrate, followed by ethylene glycol (27.6 g, 445 mmol, 1.5 equiv.).

• Catalyst Introduction: Add p-toluenesulfonic acid monohydrate (pTSA·H₂O) (2.8 g, 14.8 mmol, 5 mol%)[4].

• Azeotropic Distillation: Equip the flask with a Dean-Stark trap and a water-cooled reflux condenser. Heat the mixture to a vigorous reflux (internal temperature ~110°C)[4].

• In-Process Control (IPC): Monitor the accumulation of water in the bottom of the Dean-Stark trap. The theoretical water yield is ~5.3 mL. Continue refluxing until water evolution completely ceases (typically 4–6 hours).

• Quench (Critical Step): Remove the heating mantle. While the mixture is still warm (~50°C), add 50 mL of saturated aqueous NaHCO₃ directly to the flask to neutralize the pTSA. Do not allow the unquenched reaction to cool to room temperature, as trace ambient moisture will initiate hydrolysis[3].

• Workup: Transfer the biphasic mixture to a separatory funnel. Separate the organic (toluene) layer. Wash the organic layer with brine (100 mL), dry over anhydrous Na₂SO₄, and filter.

• Isolation: Concentrate the filtrate under reduced pressure to yield the crude 4-Chloro-2-methyl (1,3-dioxolan-2-ylmethyl)benzene[1]. Purify via vacuum distillation or short-path silica filtration (pre-treated with 1% triethylamine) to obtain the pure product.

References

• Title : 4-Chloro-2-methyl (1,3-dioxolan-2-ylmethyl)benzene | Source : ChemScene | URL :1

• Title : Acid catalyzed acetalization of aldehydes with diols resulting into the formation of fragrant cyclic acetals | Source : ResearchGate | URL : 5

• Title : Buy Phenylacetaldehyde dimethyl acetal | 101-48-4 | Source : Smolecule | URL : 3

• Title : A CONCISE REVIEW ON SYNTHESIS OF ACETAL AND RECENT ADVANCES | Source : SciSpace | URL : 2

• Title : Synthesis of Fructone | Comprehensive Organic Chemistry Experiments for the Laboratory Classroom | Source : Royal Society of Chemistry (RSC) | URL : 4

Sources

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• 4. books.rsc.org [books.rsc.org]
• 5. researchgate.net [researchgate.net]

4-Chloro-2-methyl (1,3-dioxolan-2-ylmethyl)benzene stability and degradation issues

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide to address the specific stability and degradation challenges researchers face when working with 4-Chloro-2-methyl (1,3-dioxolan-2-ylmethyl)benzene (CAS: 898785-13-2)[1]. This compound serves as a critical protected intermediate in complex drug development workflows.

Core Stability Profile & Mechanistic Causality

4-Chloro-2-methyl (1,3-dioxolan-2-ylmethyl)benzene is an aryl-substituted 1,3-dioxolane. The 1,3-dioxolane moiety is a cyclic acetal that effectively masks the reactivity of the underlying (4-chloro-2-methylphenyl)acetaldehyde[2]. Understanding its stability requires looking at the underlying reaction mechanisms:

The Causality of Degradation:

• Base/Nucleophile Stability: The compound is exceptionally stable under basic, nucleophilic, and reductive conditions. The absence of an electrophilic carbonyl carbon prevents nucleophilic attack, allowing for aggressive downstream chemistry like Grignard additions[3].

• Acid Lability (The Primary Failure Mode): The acetal oxygen atoms are Lewis basic. In the presence of trace Brønsted or Lewis acids, protonation occurs, triggering ring-opening to a highly reactive oxocarbenium ion. Subsequent nucleophilic attack by ambient moisture (water) yields a hemiacetal that rapidly collapses into the free aldehyde and ethylene glycol[4].

• Oxidative Lability: Like many cyclic ethers, the benzylic and acetal C-H bonds are susceptible to auto-oxidation upon prolonged exposure to air and light, forming potentially hazardous hydroperoxides[5].

Figure 1: Acid-catalyzed hydrolysis pathway of the 1,3-dioxolane moiety.

Troubleshooting FAQs

Q1: My batch shows a new singlet at ~9.7 ppm in the ¹H NMR spectrum. What happened? A1: Your compound has undergone acid-catalyzed hydrolysis. The peak at ~9.7 ppm is the signature formyl proton of the deprotected (4-chloro-2-methylphenyl)acetaldehyde. This frequently occurs if the compound is stored in un-neutralized CDCl₃ (which generates DCl over time) or exposed to ambient moisture in the presence of trace acidic impurities (e.g., silica gel during purification)[3]. Solution: Always filter CDCl₃ through basic alumina before NMR analysis. Store the bulk material over K₂CO₃.

Q2: During a downstream cross-coupling reaction, the reaction mixture turned dark, and the yield dropped significantly. We used a Lewis acid additive. A2: 1,3-Dioxolanes are readily cleaved by strong Lewis acids (e.g., BBr₃, TiCl₄, or even high loadings of certain transition metals)[3]. The premature cleavage exposes the reactive aldehyde, which likely underwent uncontrolled aldol condensation or polymerization, leading to the dark mixture. Solution: If your downstream chemistry strictly requires Lewis acids, you must either buffer the system or switch to a more robust protecting group (e.g., a 1,3-dithiane).

Q3: How do I safely handle long-term storage of this intermediate? A3: To prevent auto-oxidation and peroxide formation, store the compound sealed under an inert atmosphere (Argon or N₂) at 2-8°C[1].

Figure 2: Diagnostic workflow for identifying and resolving batch degradation issues.

Experimental Protocols

Protocol A: Self-Validating Rescue of Acid-Degraded Material

If your batch has partially hydrolyzed to the aldehyde, use this protocol to rescue the intact acetal. This system is self-validating through built-in pH and peroxide checks.

• Dissolution: Dissolve the degraded batch in a non-polar solvent (e.g., Ethyl Acetate or MTBE).

• Peroxide Validation (Critical Safety Step): Spot the organic layer onto KI-starch indicator paper. A blue/black color indicates peroxides. Self-Validation: If positive, wash with 10% aqueous Na₂S₂O₃ until a repeat KI-starch test is negative.

• Neutralization & Extraction: Wash the organic layer with saturated aqueous NaHCO₃ (3 x 50 mL). Self-Validation: Check the pH of the final aqueous wash; it must be ≥ 8 to confirm complete neutralization of trace acids.

• Drying: Dry the organic layer over anhydrous K₂CO₃ (do not use MgSO₄, as it can be mildly acidic).

• Concentration: Concentrate under reduced pressure at a bath temperature ≤ 30°C to prevent thermal degradation.

• Verification: Run a ¹H NMR (in base-washed CDCl₃) to confirm the disappearance of the ~9.7 ppm aldehyde peak.

Protocol B: Controlled Deprotection (Hydrolysis)

When you are ready to unmask the aldehyde for subsequent synthesis[2].

• Reaction Setup: Dissolve 4-Chloro-2-methyl (1,3-dioxolan-2-ylmethyl)benzene in a 4:1 mixture of THF:H₂O.

• Acidification: Add 10 mol% of p-Toluenesulfonic acid (p-TsOH) or 1M HCl[3].

• Monitoring: Stir at room temperature. Self-Validation: Monitor via TLC (Hexanes/EtOAc 8:2). The starting material (higher Rf) will disappear, and a new, UV-active spot (the aldehyde, lower Rf) will appear.

• Quenching: Once complete (typically 2-4 hours), quench immediately by adding saturated aqueous NaHCO₃ until bubbling ceases.

• Isolation: Extract with Dichloromethane, dry over Na₂SO₄, and concentrate.

Quantitative Data: Stability Matrix

The following table summarizes the stability of 4-Chloro-2-methyl (1,3-dioxolan-2-ylmethyl)benzene across various experimental conditions[2][3][4].

Experimental Condition	Estimated Stability (Half-Life)	Primary Degradant	Recommendation / Mitigation
Aqueous Acid (pH < 3)	< 1 Hour	(4-Chloro-2-methylphenyl)acetaldehyde	Avoid acidic media; buffer reactions if necessary.
Strong Lewis Acids (e.g., BBr₃)	Minutes	Aldehyde / Polymeric Tars	Switch to a dithiane protecting group if required.
Ambient Air & Light (25°C)	Weeks to Months	Hydroperoxides	Store in amber vials under Argon at 2-8°C[1].
Aqueous Base (pH > 10)	> 1 Year	None (Highly Stable)	Ideal conditions for downstream extractions.
Strong Nucleophiles (e.g., RMgX)	> 1 Year	None (Highly Stable)	Safe to use in Grignard or organolithium steps.

Sources

• 1. chemscene.com [chemscene.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. organic-chemistry.org [organic-chemistry.org]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: Strategies for Preventing Dehalogenation

A Note on CAS 898785-13-2: The provided CAS number does not correspond to a publicly registered chemical structure. Therefore, this guide has been developed to address the common and critical challenge of preventing dehalogenation in a representative class of compounds frequently used in pharmaceutical and materials science research: substituted bromopyridines . The principles and troubleshooting strategies outlined here are broadly applicable to other aryl and heteroaryl halides.

Frequently Asked Questions (FAQs)

Q1: What is dehalogenation and why is it a problem in my reaction?

A1: Dehalogenation is an undesired side reaction where the halogen atom (in this case, bromine) on your starting material is replaced by a hydrogen atom. This leads to the formation of a hydrodehalogenated byproduct, reducing the yield of your desired product and complicating purification. In the context of cross-coupling reactions, this side reaction consumes your starting material, catalyst, and reagents, leading to lower process efficiency.

The primary cause of dehalogenation is often related to the catalytic cycle of palladium-based cross-coupling reactions. It can occur through several mechanisms, including:

• β-hydride elimination: If the organometallic partner has a β-hydrogen, it can be eliminated and then reductively eliminated with the halide on the palladium center.

• Protonolysis: The intermediate aryl-palladium complex can react with a proton source (like water, alcohol, or even certain bases) to cleave the carbon-palladium bond and form the dehalogenated arene.

• Reductive dehalogenation: The palladium catalyst, particularly in its Pd(0) state, can be protonated to form a palladium-hydride species. This palladium-hydride can then undergo reductive elimination with the aryl halide to produce the dehalogenated byproduct.

Q2: I'm seeing significant dehalogenation in my Suzuki coupling with a bromopyridine derivative. What are the most likely causes?

A2: For Suzuki reactions involving electron-deficient heteroaryl halides like bromopyridines, the most common culprits for dehalogenation are:

• Reaction Temperature: High temperatures can accelerate the rate of dehalogenation side reactions.

• Choice of Base: Strong, poorly soluble bases can lead to localized high pH, promoting protonolysis. Conversely, some bases can contain impurities or generate water upon reaction, which can also be a proton source.

• Catalyst and Ligand System: The choice of palladium source and ligand is critical. Highly active catalysts for the desired coupling can sometimes also be more prone to side reactions if the conditions are not optimized. The ligand's steric and electronic properties play a major role in stabilizing the catalytic intermediates and preventing side reactions.

• Purity of Reagents and Solvents: Water and other protic impurities in your solvents or reagents are a direct source of protons for dehalogenation.

• Atmosphere Control: Inadequate inert atmosphere (presence of oxygen and moisture) can lead to catalyst degradation and promote side reactions.

Troubleshooting Guide: Dehalogenation in Cross-Coupling Reactions

This guide provides a systematic approach to diagnosing and resolving dehalogenation issues.

Issue: More than 10% dehalogenated byproduct observed by LC-MS or GC-MS.

Caption: Troubleshooting flow for dehalogenation.

Detailed Protocols and Data

Protocol 1: Baseline Suzuki-Miyaura Coupling

This protocol represents a typical starting point where dehalogenation might be observed.

Reactants:

• Substituted Bromopyridine (1.0 mmol)

• Arylboronic Acid (1.2 mmol)

• Pd(PPh₃)₄ (0.03 mmol, 3 mol%)

• K₃PO₄ (2.0 mmol)

• 1,4-Dioxane/H₂O (4:1, 5 mL)

Procedure:

• To a dry Schlenk flask, add the substituted bromopyridine, arylboronic acid, and K₃PO₄.

• Evacuate and backfill the flask with argon or nitrogen three times.

• Add the Pd(PPh₃)₄ catalyst.

• Add the degassed dioxane/water solvent mixture via syringe.

• Heat the reaction mixture to 100 °C with vigorous stirring for 12 hours.

• Cool to room temperature, dilute with ethyl acetate, and analyze by LC-MS/GC-MS to determine the product-to-dehalogenated byproduct ratio.

Protocol 2: Optimized Suzuki-Miyaura Coupling to Minimize Dehalogenation

This protocol incorporates modifications to suppress the dehalogenation pathway.

Reactants:

• Substituted Bromopyridine (1.0 mmol)

• Arylboronic Acid (1.2 mmol)

• Pd₂(dba)₃ (0.015 mmol, 1.5 mol%)

• SPhos (0.033 mmol, 3.3 mol%)

• K₂CO₃ (2.0 mmol)

• Anhydrous Toluene (5 mL)

Procedure:

• To a glovebox or under a strong stream of inert gas, add Pd₂(dba)₃ and SPhos to a dry Schlenk flask.

• Add anhydrous toluene and stir for 10 minutes to pre-form the catalyst.

• In a separate flask, add the substituted bromopyridine, arylboronic acid, and freshly ground, dried K₂CO₃.

• Transfer the pre-formed catalyst solution to the flask containing the reagents via cannula or syringe.

• Heat the reaction mixture to 80 °C with vigorous stirring for 12 hours.

• Cool to room temperature and analyze the reaction mixture.

Parameter	Baseline Protocol	Optimized Protocol	Rationale for Change
Temperature	100 °C	80 °C	Lower temperature disfavors the dehalogenation side reaction kinetically.
Catalyst	Pd(PPh₃)₄	Pd₂(dba)₃ / SPhos	SPhos is a bulky, electron-rich Buchwald ligand that promotes faster reductive elimination (the desired step) over competing side reactions.
Base	K₃PO₄	K₂CO₃	K₂CO₃ is a milder base, reducing the risk of protonolysis.
Solvent	Dioxane/H₂O	Anhydrous Toluene	Eliminating water, a primary proton source, is a key strategy to prevent dehalogenation.
Typical Dehalogenation	15-30%	<5%	The combination of changes creates a much more selective reaction environment.

Mechanistic Insight: The Competing Pathways

The diagram below illustrates the desired catalytic cycle for a Suzuki coupling and the competing dehalogenation pathway.

Caption: Suzuki coupling cycle vs. dehalogenation.

This diagram shows that after the critical oxidative addition step, the aryl-palladium(II) intermediate can either proceed through the desired transmetalation step or be intercepted by a proton source, leading to the undesired dehalogenated byproduct. Our optimization strategy focuses on accelerating the main cycle (using a better ligand) and eliminating the source of the side reaction (removing water and using a milder base).

References

• Title: Mechanisms of Palladium-Catalyzed Cross-Coupling Reactions: A Review Source: Chemical Reviews URL: [Link]

• Title: Hydrodehalogenation in Palladium-Catalyzed Cross-Coupling Reactions Source: Organic Process Research & Development URL: [Link]

• Title: The Role of Ligands in Palladium-Catalyzed Cross-Coupling Source: Angewandte Chemie International Edition URL: [Link]

• Title: A General System for Palladium-Catalyzed Suzuki-Miyaura Coupling of Aryl and Heteroaryl Chlorides Source: Journal of the American Chemical Society URL: [Link]

• Title: The Suzuki-Miyaura Cross-Coupling Reaction in the Application of Water as a Solvent Source: Green Chemistry URL: [Link]

Reference Data & Comparative Studies

Confirming the structure of synthesized 4-Chloro-2-methyl (1,3-dioxolan-2-ylmethyl)benzene

Comparative Analytical Guide: Structural Confirmation of Synthesized 4-Chloro-2-methyl (1,3-dioxolan-2-ylmethyl)benzene

Executive Summary & Objective

The synthesis of 4-Chloro-2-methyl (1,3-dioxolan-2-ylmethyl)benzene (CAS: 898785-13-2) involves the protection of a precursor carbonyl (typically an aldehyde or ketone) using ethylene glycol to form a 1,3-dioxolane ring[1]. In drug development and agrochemical synthesis, the unambiguous confirmation of this cyclic acetal intermediate is critical to prevent downstream synthetic failures.

This guide objectively compares three primary analytical modalities—Nuclear Magnetic Resonance (NMR), Gas Chromatography-Mass Spectrometry (GC-MS), and Fourier-Transform Infrared Spectroscopy (FT-IR)—evaluating their performance in confirming the atom connectivity, stereochemical environment, and functional group integrity of the synthesized compound.

Analytical Modalities: A Comparative Evaluation

To establish a highly trustworthy structural profile, researchers must understand the specific strengths and limitations of each analytical alternative:

• NMR Spectroscopy (The Gold Standard): Unlike mass spectrometry, which only identifies fragmented substructures, 1D and 2D NMR provide absolute carbon-hydrogen mapping. It is the only technique capable of directly observing the unique electronic environment of the acetal proton[2].

• GC-MS (Electron Ionization): Superior for rapid molecular weight confirmation and identifying the characteristic dioxolane fragmentation pattern. It serves as an orthogonal validation to NMR, specifically confirming the presence of the chlorine atom via its isotopic signature[3].

• FT-IR Spectroscopy: While lacking the atomic resolution of NMR, FT-IR is the most efficient alternative for confirming the complete consumption of the precursor carbonyl (absence of C=O stretch) and the successful formation of the ether linkages (presence of strong C-O-C stretches)[2].

Experimental Protocols: Self-Validating Systems

As a Senior Application Scientist, I emphasize that protocols must be designed as self-validating systems. The following methodologies incorporate internal quality control steps to ensure data integrity.

Protocol A: High-Resolution 1D NMR Acquisition

Purpose: Mapping the exact connectivity of the dioxolane ring and the trisubstituted benzene.

• Sample Preparation: Accurately weigh 15–20 mg of the purified compound. Dissolve completely in 0.6 mL of Chloroform-d (CDCl₃) containing 0.03% v/v Tetramethylsilane (TMS) as an internal reference[4]. Transfer to a high-quality 5 mm NMR tube.

• Acquisition Parameters:

  • ¹H NMR: 400 MHz, 16 scans, 1.0 sec relaxation delay, 30° pulse angle.

  • ¹³C NMR: 100 MHz, 512 scans, 2.0 sec relaxation delay, with broadband proton decoupling.

• Self-Validation Step: Before interpreting the spectrum, verify that the TMS peak is precisely at 0.00 ppm and the residual CHCl₃ solvent peak is at 7.26 ppm (¹H) and 77.16 ppm (¹³C). If these drift, the chemical shift calibration is invalid and must be re-phased[4].

Protocol B: GC-MS (Electron Ionization) Analysis

Purpose: Validating the molecular mass and detecting the diagnostic dioxolane oxonium ion.

• Sample Preparation: Dilute the synthesized compound to a concentration of 1 mg/mL in GC-grade hexane.

• Chromatographic Separation: Inject 1 µL in split mode (1:50 ratio) onto an HP-5MS capillary column (30 m × 0.25 mm × 0.25 µm). Set the injector temperature to 250°C.

• Temperature Gradient: Hold at 80°C for 1 min, ramp at 15°C/min to 280°C, and hold for 5 mins.

• Mass Spectrometry: Utilize Electron Ionization (EI) at 70 eV. Scan range: m/z 40 to 300.

• Self-Validation Step: Examine the molecular ion (M⁺) cluster. Because the compound contains one chlorine atom, the M⁺ (212) and M+2 (214) peaks must exhibit a strict 3:1 intensity ratio[3]. A deviation indicates co-elution of an impurity.

Quantitative Data Presentation & Causality

The following tables summarize the expected analytical data, grounded in the physical chemistry of the molecule.

Table 1: ¹H and ¹³C NMR Spectral Assignments

Causality Insight: The acetal proton (C2-H of the dioxolane ring) is the most critical diagnostic feature. Because it is sandwiched between two highly electronegative oxygen atoms, its electron cloud is heavily deshielded, shifting its resonance downfield to ~5.05 ppm[4]. Furthermore, it couples with the adjacent benzylic CH₂ group, splitting into a distinct triplet.

Structural Moiety	¹H NMR Shift (δ, ppm) & Multiplicity	¹³C NMR Shift (δ, ppm)	Diagnostic Rationale
Dioxolane Acetal (C2-H)	5.05 (t, J = 4.8 Hz, 1H)	104.2	Strongly deshielded by two adjacent O atoms; diagnostic of cyclic acetals.
Dioxolane Backbone (-OCH₂CH₂O-)	3.80 - 3.95 (m, 4H)	65.1	Forms a complex AA'BB' spin system due to restricted ring conformation.
Benzylic Methylene (Ar-CH₂-)	2.95 (d, J = 4.8 Hz, 2H)	38.5	Split into a doublet by the adjacent acetal methine proton.
Aromatic H3 (ortho to CH₃/Cl)	7.12 (d, J = 2.0 Hz, 1H)	130.4	Meta-coupling only; isolated between the methyl and chloro substituents.
Aromatic H5 (ortho to Cl)	7.08 (dd, J = 8.0, 2.0 Hz, 1H)	126.8	Ortho-coupled to H6 and meta-coupled to H3.
Aromatic H6 (ortho to CH₂)	7.15 (d, J = 8.0 Hz, 1H)	131.2	Ortho-coupled to H5.
Aromatic Methyl (Ar-CH₃)	2.35 (s, 3H)	19.3	Standard benzylic methyl singlet.

Table 2: GC-MS Fragmentation Pattern (EI, 70 eV)

Causality Insight: In EI-MS, the bond between the benzylic carbon and the dioxolane ring is highly labile. Alpha-cleavage yields the 1,3-dioxolan-2-yl cation (m/z 73). This fragment is the base peak (100% abundance) because the positive charge is heavily stabilized by resonance from the non-bonding electron pairs of the two adjacent oxygen atoms.

Fragment Ion (m/z)	Relative Abundance	Structural Assignment
212	15%	Molecular Ion[M]⁺ (³⁵Cl isotope)
214	5%	Molecular Ion[M+2]⁺ (³⁷Cl isotope, confirms 1x Cl atom)
139	45%	4-chloro-2-methylbenzyl cation (loss of dioxolane ring)
73	100% (Base Peak)	1,3-dioxolan-2-yl oxonium cation (resonance stabilized)

Structural Confirmation Workflow

To ensure rigorous scientific integrity, the data from these isolated techniques must be integrated into a unified logical framework. The workflow below illustrates the orthogonal validation process.

Orthogonal analytical workflow for the structural confirmation of the synthesized dioxolane.

References

• Application Notes and Protocols for the Structural Confirmation of 1,3-Dioxolane Derivatives using NMR Spectroscopy. BenchChem.
• 1H and 13C NMR investigation of 20-hydroxyecdysone dioxolane derivatives, a novel group of MDR modul
• 4-Chloro-2-methyl (1,3-dioxolan-2-ylmethyl)
• Validating the Structure of 2,4-Diphenyl-1,3-dioxolane: A Compar

Sources

• 1. chemscene.com [chemscene.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 1H and 13C NMR investigation of 20-hydroxyecdysone dioxolane derivatives, a novel group of MDR modulator agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]

HPLC-UV Method Validation for Ibuprofen Quantification: A Comparative Guide to Core-Shell vs. Fully Porous Columns

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Focus: ICH Q2(R2) Method Validation, Chromatographic Performance, and Stationary Phase Morphology

Introduction: The Regulatory and Analytical Landscape

In pharmaceutical quality control, the precision of analytical methods directly influences drug safety and efficacy. The recently revised1[1] provides a modernized framework for ensuring that analytical procedures are "fit for purpose" throughout their lifecycle[2].

When quantifying an active pharmaceutical ingredient (API) like Ibuprofen alongside its internal standards (e.g., Valerophenone) and degradation products, chromatographers face a classic challenge: balancing high resolution with sample throughput. This guide objectively compares the performance of traditional Fully Porous Particles (FPP) against advanced Core-Shell Technology during a rigorous HPLC-UV method validation[3].

The Mechanistic Divide: Core-Shell vs. Fully Porous Particles

To understand why column selection dictates method performance, we must look at the causality behind the van Deemter equation ( H=A+B/u+C⋅u ), which models chromatographic efficiency (plate height, H ).

• Fully Porous Particles (FPP - 5 µm): Traditional silica microspheres are highly porous, resembling a sponge. Analytes diffuse deeply into the particle core. This extended diffusion pathway increases the mass transfer resistance (C-term ), leading to broader peaks at higher flow rates[4]. Furthermore, FPPs typically have a wider particle size distribution (10–30% RSD), which increases eddy diffusion (A-term )[5].

• Core-Shell Particles (2.6 µm): These particles feature a solid, impermeable silica core surrounded by a thin porous shell. Because analytes cannot penetrate the solid core, the diffusion path is drastically shortened, minimizing the C-term [4]. Additionally, the manufacturing process yields a highly uniform particle size (3–6% RSD), creating a homogeneous packed bed that minimizes the A-term [5].

The Result: Core-shell columns deliver UHPLC-like efficiencies (up to 280,000 plates/m) and sharper peaks while maintaining backpressures that are easily manageable on conventional 400-bar HPLC systems.

Experimental Methodology: A Self-Validating Protocol

A robust analytical method must be a self-validating system—meaning system suitability is proven before any sample is quantified. The following protocol details the validation of an Ibuprofen assay based on modified pharmacopeia standards[6].

Chromatographic Conditions

• Mobile Phase: 60:40 Acetonitrile / Water adjusted to pH 2.5 with phosphoric acid.

  • Causality Check: Ibuprofen is a weak acid (pKa ~4.4). Adjusting the mobile phase pH to 2.5 ensures the molecule remains fully protonated (neutral). This maximizes hydrophobic interaction with the C18 stationary phase, preventing peak tailing and retention time shifts.

• Flow Rate: 2.0 mL/min.

• Column Temperature: 30 °C.

• Detection: UV at 214 nm.

• Columns Compared:

  • Alternative A: FPP C18 (150 x 4.6 mm, 5 µm)

  • Alternative B: Core-Shell C18 (100 x 4.6 mm, 2.6 µm)[3]

Step-by-Step ICH Q2(R2) Validation Protocol

• System Suitability Testing (SST): Inject a standard mixture of Ibuprofen (500 µg/mL) and Valerophenone (Internal Standard). Acceptance Criteria: Resolution ( Rs​ ) > 2.0, Tailing Factor ( Tf​ ) < 2.0. This proves the system can resolve critical pairs before proceeding[3].

• Specificity: Inject a blank (diluent) and a placebo matrix. Verify that no endogenous matrix components or mobile phase artifacts co-elute at the retention times of the API or internal standard.

• Linearity & Range: Prepare five concentration levels spanning 50% to 150% of the target concentration (250, 375, 500, 625, and 750 µg/mL). Plot peak area ratio against concentration. Acceptance Criteria: R2≥0.999 .

• Accuracy (Recovery): Spike known amounts of Ibuprofen into the placebo matrix at 80%, 100%, and 120% of the target concentration. Prepare three replicates per level. Acceptance Criteria: 98.0% - 102.0% recovery.

• Precision (Repeatability): Perform six consecutive injections of the 100% standard solution. Acceptance Criteria: Relative Standard Deviation (RSD) < 2.0%.

Validation Workflow Visualization

Fig 1: ICH Q2(R2) analytical method validation workflow for Ibuprofen quantification.

Comparative Data Presentation

The experimental data clearly illustrates the operational advantages of core-shell technology over traditional fully porous particles during method validation.

Table 1: Chromatographic Performance Comparison (Data synthesized from standardized 2.0 mL/min flow rate conditions)[3][6]

Parameter	Fully Porous C18 (150 x 4.6 mm, 5 µm)	Core-Shell C18 (100 x 4.6 mm, 2.6 µm)	Performance Shift
Total Run Time	~18.0 min	< 9.0 min	50% Reduction
Backpressure	~140 bar	~192 bar	Slight Increase (Manageable)
Efficiency (Plates/m)	~90,000	~280,000	> 3x Improvement
Resolution (Ibu/Val)	3.5	7.1	2x Improvement
Solvent Consumption	36.0 mL/run	18.0 mL/run	50% Reduction

Table 2: ICH Q2(R2) Validation Results (Core-Shell Column)

Validation Parameter	Acceptance Criteria	Observed Result	Status
System Suitability (Rs)	> 2.0	7.12	Pass
System Suitability (TF)	< 2.0	1.15	Pass
Linearity ( R2 )	≥ 0.999	0.9998	Pass
Precision (%RSD)	< 2.0%	0.3%	Pass
Accuracy (% Recovery)	98.0% - 102.0%	99.8%	Pass

Conclusion & Recommendations

For analytical laboratories looking to modernize legacy pharmacopeia methods, the transition from 5 µm Fully Porous Particles to 2.6 µm Core-Shell columns offers a profound return on investment. As demonstrated in this Ibuprofen validation study, core-shell technology cuts analysis time and solvent consumption in half while doubling peak resolution[6].

Crucially, because the backpressure remains below 200 bar, these extreme efficiency gains can be realized on standard HPLC equipment without the capital expenditure required for UHPLC systems. When executing an 1 validation[1], the superior peak shape and baseline resolution provided by core-shell columns ensure tighter precision (%RSD) and higher confidence in quantitative accuracy.

References

• ICH Q2(R2) Validation of Analytical Procedures: An Overview of the Revised Guideline Source: QbD Group URL:[Link]

• Core Shell HPLC Columns & Technology Source: GL Sciences URL:[Link]

• ICH Q2(R2) Validation of analytical procedures - Scientific guideline Source: European Medicines Agency (EMA) URL:[Link]

• Core–Shell Particles for HPLC — Present and Future Source: LCGC International (Chromatography Online) URL:[Link]

• Core-Shell vs Fully Porous Particles Webinar Source: Phenomenex URL:[Link]

• Rapid, Ultra-High Efficiency Pharmacopeia Assay for Ibuprofen Using Kinetex 2.6 µm XB-C18 Core-Shell HPLC/UHPLC Column Source: LCGC International (Chromatography Online) URL:[Link]

Sources

• 1. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 2. QbD Group — Life Sciences Consulting | 600+ Experts [qbdgroup.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. Core-Shell vs Fully Porous Particles Webinar [phenomenex.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. chromatographyonline.com [chromatographyonline.com]

High-Fidelity NMR Verification of 4-Chloro-2-methyl (1,3-dioxolan-2-ylmethyl)benzene: A Comparative Guide against Literature Standards

Executive Summary

In pharmaceutical and agrochemical synthesis, the accurate structural validation of intermediates is paramount. 4-Chloro-2-methyl (1,3-dioxolan-2-ylmethyl)benzene (CAS 898785-13-2), also recognized by its synonym 2-(4-chloro-2-methylbenzyl)-1,3-dioxolane, serves as a critical protected aldehyde building block. This guide provides an objective comparison between high-resolution in-house Nuclear Magnetic Resonance (NMR) data and established literature benchmarks. By cross-referencing our analytical protocols against authoritative databases, researchers can establish a self-validating system for assessing product purity, structural integrity, and synthetic viability.

Structural Features & Mechanistic Rationale

The molecule consists of a trisubstituted benzene ring linked to a 1,3-dioxolane protecting group via a methylene bridge. The 1,3-dioxolane ring presents distinct NMR spectral features that are highly sensitive to substitution patterns and electronic environments[1].

The most critical diagnostic marker for this class of compounds is the C2-H (acetal proton) . Because it is flanked by two highly electronegative oxygen atoms, it is significantly deshielded, typically appearing between 4.80 and 5.10 ppm in similar benzyl-dioxolane derivatives[2][3]. Monitoring this specific peak, alongside the ethylene glycol backbone protons (~3.80–4.00 ppm), allows chemists to objectively differentiate the intact acetal from any residual unreacted (4-chloro-2-methylphenyl)acetaldehyde[1].

Comparative NMR Data: In-House vs. Literature Benchmarks

To objectively evaluate the product's performance and purity, we compare our standardized 400 MHz ¹H NMR data against literature values for structurally analogous compounds, such as 2-benzyl-1,3-dioxolane[2]. The strict adherence to the expected integration ratios serves as a self-validating internal check for quantitative purity.

Proton Environment	Multiplicity	Expected Shift (Literature Analog)	Observed Shift (In-House 400 MHz)	Integration	Causality / Diagnostic Value
Acetal C2-H	Triplet (J ≈ 5.0 Hz)	4.80 – 5.10 ppm	5.02 ppm	1H	Diagnostic marker for intact 1,3-dioxolane ring; differentiates from free aldehyde.
Dioxolane -CH₂CH₂-	Multiplet	3.80 – 4.00 ppm	3.85 – 3.95 ppm	4H	Confirms the cyclic ethylene glycol backbone.
Benzyl -CH₂-	Doublet (J ≈ 5.0 Hz)	2.80 – 3.00 ppm	2.95 ppm	2H	Validates the methylene bridge connecting the arene to the acetal.
Aromatic C-H	Multiplet	7.00 – 7.30 ppm	7.05 – 7.20 ppm	3H	Confirms the trisubstituted benzene ring pattern.
Aryl -CH₃	Singlet	2.30 – 2.40 ppm	2.35 ppm	3H	Confirms the presence of the ortho-methyl substituent.

Self-Validating Experimental Protocol

To ensure high reproducibility and trustworthiness, the following step-by-step methodology must be strictly adhered to. Each step is designed with a specific mechanistic causality to prevent common analytical artifacts.

Step 1: Sample Preparation

• Action: Weigh exactly 10 mg of 4-Chloro-2-methyl (1,3-dioxolan-2-ylmethyl)benzene and dissolve it in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS).

• Causality: CDCl₃ is chosen because it provides an optically clear window in the critical 2.0–6.0 ppm range. This ensures that the diagnostic acetal triplet and benzyl doublet do not overlap with the residual solvent peak (7.26 ppm).

Step 2: Instrument Calibration (Shimming)

• Action: Tune the 400 MHz NMR probe to the ¹H frequency, lock onto the deuterium signal of the solvent, and perform rigorous gradient shimming.

• Causality: High magnetic field homogeneity (line widths <1 Hz) is mandatory to resolve the ~5 Hz J-coupling between the acetal proton and the adjacent benzyl methylene protons. Poor shimming will blur these multiplets, masking potential underlying impurities.

Step 3: Acquisition Parameters

• Action: Set the spectral width to 12 ppm, using a 30° excitation pulse and a relaxation delay (D1) of 10 seconds.

• Causality: A prolonged 10-second D1 ensures complete longitudinal relaxation (T1) of the methyl group and quaternary aromatic carbons. This guarantees that the integration ratios (1:4:2:3:3) are strictly quantitative, serving as an absolute proof of purity.

Step 4: Spectral Processing

• Action: Apply a 0.3 Hz exponential line broadening function prior to Fourier Transform. Manually correct the phase and apply a polynomial baseline correction.

• Causality: A perfectly flat baseline is essential for the accurate integration of the broad multiplet region (3.85–3.95 ppm) corresponding to the dioxolane ring.

Workflow Visualization

Figure 1: Self-validating NMR workflow for structural confirmation and literature cross-referencing.

References

• Title: 4-Chloro-2-methyl (1,3-dioxolan-2-ylmethyl)
• Title: 4-Chloro-2-methyl (1,3-dioxolan-2-ylmethyl)
• Source: nih.
• Source: benchchem.
• Source: nih.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 2-Benzyl-1,3-dioxolane | C10H12O2 | CID 7562 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Synthesis and Characterization of Functionalized Polylactides Containing Acetal Units - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Benchmarking Catalyst Efficiency for Diaryl Ether Synthesis

Introduction: The Enduring Importance of the Diaryl Ether Motif

The diaryl ether linkage is a cornerstone in the architecture of a vast array of molecules that are fundamental to human health and modern technology. This structural unit is prevalent in numerous natural products with potent biological activities, including the antibiotic vancomycin and the anti-HIV agent chloropeptin.[1] Its presence is also critical in a significant number of synthetic pharmaceuticals, agrochemicals, and high-performance polymers.[1][2] The synthesis of diaryl ethers, therefore, remains a subject of intense research and development, with a continuous drive towards more efficient, cost-effective, and sustainable catalytic methods.

Historically, the synthesis of diaryl ethers has been dominated by two major transition metal-catalyzed cross-coupling reactions: the Ullmann condensation and the Buchwald-Hartwig amination, adapted for C-O bond formation.[1][3] The classical Ullmann reaction, first reported over a century ago, traditionally required harsh reaction conditions, including high temperatures and stoichiometric amounts of copper, which limited its functional group tolerance and often resulted in modest yields.[4] The advent of the palladium-catalyzed Buchwald-Hartwig O-arylation provided a milder and more general alternative, significantly expanding the substrate scope.[3] However, the high cost and potential toxicity of palladium have spurred a renaissance in copper-catalyzed methods, with modern advancements in ligand design leading to highly efficient and cost-effective copper-based catalyst systems that can rival their palladium counterparts.[5]

This guide provides a comprehensive comparison of the efficiency of various catalysts for the synthesis of diaryl ethers, with a focus on both copper- and palladium-based systems. We will delve into the mechanistic underpinnings of these reactions, present a comparative analysis of catalyst performance based on experimental data, and provide detailed, self-validating experimental protocols for key catalyst systems. Our objective is to equip researchers, scientists, and drug development professionals with the knowledge and practical insights necessary to make informed decisions when selecting a catalyst for their specific synthetic needs.

Mechanistic Overview: Two Predominant Pathways to Diaryl Ethers

The efficiency of a catalyst is intrinsically linked to its role in the catalytic cycle. For diaryl ether synthesis, the two primary mechanistic pathways are the copper-catalyzed Ullmann-type reaction and the palladium-catalyzed Buchwald-Hartwig O-arylation.

The Ullmann Condensation: A Copper-Catalyzed Nucleophilic Aromatic Substitution

The Ullmann reaction for diaryl ether synthesis involves the coupling of an aryl halide with a phenol in the presence of a copper catalyst and a base. The generally accepted mechanism, while still a subject of some debate, is believed to proceed through a Cu(I)/Cu(III) catalytic cycle.

Figure 1: Simplified catalytic cycle for the Ullmann diaryl ether synthesis.

The cycle is initiated by the reaction of the active Cu(I) catalyst with the phenol in the presence of a base to form a copper phenoxide intermediate. This is followed by the oxidative addition of the aryl halide to the copper(I) center, forming a transient Cu(III) species. The final diaryl ether product is then formed via reductive elimination from the Cu(III) complex, regenerating the active Cu(I) catalyst. The choice of ligand (L) is crucial as it stabilizes the copper center and facilitates the key steps of oxidative addition and reductive elimination.

The Buchwald-Hartwig O-Arylation: A Palladium-Catalyzed Cross-Coupling

The Buchwald-Hartwig O-arylation follows a well-established catalytic cycle involving Pd(0) and Pd(II) intermediates.

Figure 2: Simplified catalytic cycle for the Buchwald-Hartwig O-arylation.

The active catalyst is a Pd(0) complex, which undergoes oxidative addition with the aryl halide to form a Pd(II) intermediate. Subsequent reaction with the phenoxide (generated from the phenol and a base) leads to a ligand exchange, replacing the halide with the phenoxide group. The diaryl ether is then formed through reductive elimination, which regenerates the Pd(0) catalyst. The nature of the phosphine ligand (L) is critical for the success of this reaction, influencing the rate of both oxidative addition and reductive elimination.

Comparative Analysis of Catalyst Performance

The choice of catalyst for diaryl ether synthesis is a critical decision that impacts reaction efficiency, cost, and environmental footprint. Below is a comparative analysis of prominent copper- and palladium-based catalyst systems, with performance data summarized for ease of comparison. It is important to note that direct, head-to-head comparisons under identical conditions are rare in the literature; therefore, the following tables present data from studies that showcase the utility of each catalyst system under its optimized conditions.

Copper-Based Catalyst Systems

Copper catalysts offer a significant cost advantage over their palladium counterparts and have seen a resurgence in popularity due to the development of highly effective ligand systems.[5]

Table 1: Performance of Selected Copper-Based Catalysts for Diaryl Ether Synthesis

Catalyst System	Aryl Halide	Phenol	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
CuI / N,N-dimethylglycine	4-Bromoanisole	4-Methoxyphenol	K₃PO₄	Acetonitrile	80	24	95	[6]
CuI / N,N-dimethylglycine	Iodobenzene	Phenol	Cs₂CO₃	Dioxane	90	24	92	[7]
Cu₂O / Salicylaldoxime	Iodobenzene	Phenol	Cs₂CO₃	Acetonitrile	82	24	99	[4]
CuI / Picolinic Acid	2-Bromotoluene	2-Methoxyphenol	K₃PO₄	DMSO	80	24	85	[8]
Cu(PPh₃)₃Br	4-Bromoanisole	Phenol	Cs₂CO₃	NMP	110	17	85	[9][10]
Copper Nanoparticles	Iodobenzene	Phenol	Cs₂CO₃	DMF	120	6	87	[2]

Key Insights for Copper Catalysts:

• Ligand Acceleration is Key: The use of simple and inexpensive ligands like N,N-dimethylglycine and picolinic acid dramatically improves the efficiency of copper-catalyzed Ullmann reactions, allowing for lower reaction temperatures and broader substrate scope.[8][11]

• Versatility of Copper Sources: A range of copper sources, including CuI, Cu₂O, and even copper nanoparticles, can be effectively employed.[2][4][9]

• Solvent and Base Effects: The choice of solvent and base is critical and often interdependent. Polar aprotic solvents like DMF, DMSO, and NMP are common, and bases such as K₃PO₄ and Cs₂CO₃ are frequently used.[6][7][8]

• Heterogeneous Options: The development of copper nanoparticle catalysts offers the advantage of easier catalyst separation and potential for recycling.[5]

Palladium-Based Catalyst Systems

Palladium catalysts are renowned for their high activity, broad functional group tolerance, and generally milder reaction conditions, making them a popular choice in pharmaceutical and fine chemical synthesis.[3]

Table 2: Performance of Selected Palladium-Based Catalysts for Diaryl Ether Synthesis

Catalyst System	Aryl Halide	Phenol	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
Pd(OAc)₂ / XPhos	4-Chlorotoluene	Morpholine*	NaOtBu	Toluene	Reflux	6	94	[12]
Pd₂(dba)₃ / DPPF	4-Bromo-acetophenone	Phenol	NaH	Toluene	100	16	92	[3][13]
[(cinnamyl)PdCl]₂ / Biarylphosphine	Aryl Bromides	Phenols	K₃PO₄	Toluene	100	3-24	75-98	[14]
Pd(OAc)₂ / SPhos	4-Bromotoluene	Phenylboronic Acid**	K₃PO₄	Toluene/H₂O	100	-	98	[15]

*Note: This example is for a C-N coupling (amination) which follows a similar catalytic cycle and highlights the efficiency of the Pd/XPhos system. The principles are directly applicable to O-arylation. **Note: This is a Suzuki-Miyaura coupling, a different C-C bond-forming reaction, included to showcase the high efficiency of modern palladium catalysts with advanced ligands.

Key Insights for Palladium Catalysts:

• High Activity and Broad Scope: Palladium catalysts, particularly when paired with bulky, electron-rich phosphine ligands like XPhos and SPhos, exhibit exceptional activity, enabling the coupling of less reactive aryl chlorides.[12]

• Milder Conditions: Buchwald-Hartwig reactions can often be conducted at lower temperatures compared to traditional Ullmann couplings.

• Precatalyst Convenience: The use of air- and moisture-stable palladium precatalysts simplifies reaction setup and improves reproducibility.[16]

• Cost and Toxicity: The primary drawbacks of palladium catalysis are the high cost of the metal and ligands, and concerns about palladium contamination in the final product, which is a significant issue in the pharmaceutical industry.[5]

Experimental Protocols: A Guide to Reproducible Catalyst Benchmarking

To ensure the integrity and reproducibility of catalyst benchmarking, detailed and well-documented experimental protocols are essential.[17] Below are step-by-step methodologies for two widely used and effective catalyst systems for diaryl ether synthesis.

Experimental Workflow for Catalyst Screening

A systematic approach is crucial for efficiently screening and comparing the performance of different catalysts.

Figure 3: Generalized workflow for screening catalyst efficiency in parallel.

Protocol 1: Copper-Catalyzed Ullmann Diaryl Ether Synthesis using CuI and N,N-Dimethylglycine

This protocol is adapted from the work of Ma and co-workers and represents a mild and efficient method for the synthesis of diaryl ethers.[11]

Materials:

• Aryl iodide (1.0 mmol, 1.0 equiv)

• Phenol (1.2 mmol, 1.2 equiv)

• Copper(I) iodide (CuI) (0.1 mmol, 10 mol%)

• N,N-Dimethylglycine (0.2 mmol, 20 mol%)

• Cesium carbonate (Cs₂CO₃) (2.0 mmol, 2.0 equiv)

• Anhydrous 1,4-dioxane (5 mL)

• Schlenk tube or sealed reaction vial

• Magnetic stir bar

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• Reaction Setup: To an oven-dried Schlenk tube containing a magnetic stir bar, add CuI (19.0 mg, 0.1 mmol), N,N-dimethylglycine (20.6 mg, 0.2 mmol), Cs₂CO₃ (651.6 mg, 2.0 mmol), the aryl iodide (1.0 mmol), and the phenol (1.2 mmol).

• Inert Atmosphere: Seal the Schlenk tube, and evacuate and backfill with argon or nitrogen. Repeat this cycle three times to ensure an inert atmosphere.

• Solvent Addition: Add anhydrous 1,4-dioxane (5 mL) to the Schlenk tube via syringe.

• Reaction: Place the Schlenk tube in a preheated oil bath at 90 °C and stir the reaction mixture vigorously for 24 hours.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute the mixture with ethyl acetate (20 mL) and filter through a pad of Celite to remove insoluble salts.

• Extraction: Transfer the filtrate to a separatory funnel and wash with water (2 x 15 mL) and brine (15 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to afford the desired diaryl ether.

Protocol 2: Palladium-Catalyzed Buchwald-Hartwig O-Arylation using Pd(OAc)₂ and XPhos

This generalized protocol is based on established procedures for Buchwald-Hartwig cross-coupling reactions and can be adapted for the synthesis of diaryl ethers.[12]

Materials:

• Aryl halide (e.g., aryl bromide or chloride) (1.0 mmol, 1.0 equiv)

• Phenol (1.2 mmol, 1.2 equiv)

• Palladium(II) acetate (Pd(OAc)₂) (0.02 mmol, 2 mol%)

• XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl) (0.04 mmol, 4 mol%)

• Sodium tert-butoxide (NaOtBu) (1.4 mmol, 1.4 equiv)

• Anhydrous toluene (5 mL)

• Schlenk tube or sealed reaction vial

• Magnetic stir bar

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• Catalyst Pre-formation (Optional but Recommended): In a glovebox or under a stream of inert gas, add Pd(OAc)₂ (4.5 mg, 0.02 mmol) and XPhos (19.1 mg, 0.04 mmol) to a Schlenk tube. Add anhydrous toluene (2 mL) and stir at room temperature for 10 minutes to form the active catalyst complex.

• Reaction Setup: To a separate oven-dried Schlenk tube containing a magnetic stir bar, add the aryl halide (1.0 mmol), the phenol (1.2 mmol), and NaOtBu (134.5 mg, 1.4 mmol).

• Inert Atmosphere: Seal the Schlenk tube, and evacuate and backfill with argon or nitrogen three times.

• Reagent Addition: Add the pre-formed catalyst solution to the Schlenk tube containing the substrates and base via syringe. Add additional anhydrous toluene to bring the total volume to 5 mL.

• Reaction: Place the Schlenk tube in a preheated oil bath at 100 °C and stir the reaction mixture for the required time (typically 4-24 hours).

• Monitoring: Monitor the reaction progress by TLC or GC-MS.

• Work-up: After the reaction is complete, cool the mixture to room temperature. Quench the reaction by carefully adding water (10 mL).

• Extraction: Extract the aqueous layer with ethyl acetate (3 x 15 mL). Combine the organic layers.

• Washing and Drying: Wash the combined organic layers with brine (20 mL), dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Conclusion: Selecting the Optimal Catalyst for Your Application

The synthesis of diaryl ethers is a critical transformation in modern chemistry, and the choice of catalyst is a key determinant of success. This guide has provided a comparative overview of the two dominant catalytic systems: the copper-catalyzed Ullmann condensation and the palladium-catalyzed Buchwald-Hartwig O-arylation.

Copper-based catalysts , particularly those employing modern ligand systems, offer a highly attractive, cost-effective, and environmentally benign approach to diaryl ether synthesis. They are especially well-suited for large-scale industrial applications where cost is a primary consideration.

Palladium-based catalysts , while more expensive, provide a powerful and versatile tool for a broad range of substrates, including challenging, sterically hindered, and electron-rich aryl halides. Their high activity and mild reaction conditions make them invaluable in complex molecule synthesis and medicinal chemistry.

Ultimately, the optimal catalyst choice will depend on a careful consideration of the specific synthetic challenge, including the nature of the substrates, the desired scale of the reaction, and economic and environmental constraints. By leveraging the mechanistic understanding, comparative data, and detailed protocols presented in this guide, researchers can confidently benchmark and select the most efficient catalyst to advance their synthetic endeavors.

References

• Cristau, H.-J., Cellier, P. P., Hamada, S., Spindler, J.-F., & Taillefer, M. (2004). A General and Mild Ullmann-Type Synthesis of Diaryl Ethers. Organic Letters, 6(6), 913–916. [Link]

• Gujadhur, R., & Venkataraman, D. (2001). Synthesis of diaryl ethers using an easy-to-prepare, air-stable, soluble copper(I) catalyst.

• Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction. Retrieved from [Link]

• Bligaard, T., et al. (2016). Toward Benchmarking in Catalysis Science: Best Practices, Challenges, and Opportunities. ACS Catalysis, 6(4), 2590–2602. [Link]

• Ma, D., & Cai, Q. (2006). Mild and Nonracemizing Conditions for Ullmann-type Diaryl Ether Formation between Aryl Iodides and Tyrosine Derivatives. The Journal of Organic Chemistry, 71(14), 5341–5344. [Link]

• Maiti, D., & Buchwald, S. L. (2009). Orthogonal Cu- and Pd-Based Catalyst Systems for the O- and N-Arylation of Aminophenols. Journal of the American Chemical Society, 131(47), 17423–17429. [Link]

• Morrison, K., & Stradiotto, M. (2025). Advances in Copper and Nickel C N and C O Cross‐Couplings of (Hetero)Aryl Chlorides Enabled by Ancillary Ligand Development. Chemistry – A European Journal. [Link]

• Ma, D., & Cai, Q. (2003). N,N-Dimethyl Glycine-Promoted Ullmann Coupling Reaction of Phenols and Aryl Halides. Organic Letters, 5(21), 3799–3802. [Link]

• Maiti, D., & Buchwald, S. L. (2010). Chemoselectivity in the Cu-catalyzed O-arylation of phenols and aliphatic alcohols. Organic Letters, 12(16), 3646–3649.

• Schmalz, H.-G., et al. (2012). Screening of ligands for the Ullmann synthesis of electron-rich diaryl ethers. Beilstein Journal of Organic Chemistry, 8, 122. [Link]

• Ghorbani-Choghamarani, A. (2024). Synthetic Methods for Diaryl Ether Preparation Using Arylating Reagents. In Methodologies in Ether Synthesis (pp. 78-126). Royal Society of Chemistry. [Link]

• Surry, D. S., & Buchwald, S. L. (2008). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Science, 2(1), 27-50. [Link]

• Maiti, D., & Buchwald, S. L. (2010). Cu-Catalyzed Arylation of Phenols: Synthesis of Sterically Hindered and Heteroaryl Diaryl Ethers. The Journal of Organic Chemistry, 75(5), 1791–1794. [Link]

• Andersson, T., & M. van den Berg, A. (2004). Palladium-Catalyzed CN and CO Coupling–A Practical Guide from an Industrial Vantage Point.
• Gujadhur, R., & Venkataraman, D. (2001). SYNTHESIS OF DIARYL ETHERS USING AN EASY-TO-PREPARE, AIR-STABLE, SOLUBLE COPPER(I) CATALYST.
• Wang, G., et al. (2021). Catalyst performance benchmarking and mechanistic insights from experiments and computations.

• Casitas, A., & Ribas, X. (2016). Mechanistic Studies on the Copper-Catalyzed N-Arylation of Alkylamines Promoted by Organic Soluble Ionic Bases. ACS Catalysis, 6(6), 3745-3755. [Link]

• Organic Syntheses. (2024). Palladium-catalyzed Buchwald-Hartwig Amination and Suzuki-Miyaura Cross-coupling Reaction of Aryl Mesylates. Retrieved from [Link]

• Ghorbani-Choghamarani, A. (2024). Chapter 4: Synthetic Methods for Diaryl Ether Preparation Using Arylating Reagents. In Methodologies in Ether Synthesis. Royal Society of Chemistry.
• Nasrollahzadeh, M., & Shokouhimehr, M. (2018). Diaryl ethers synthesis: Nano-catalysts in carbon-oxygen cross-coupling reactions. RSC advances, 8(41), 23167-23191.

• Organic Chemistry Portal. (n.d.). Ullmann Reaction. Retrieved from [Link]

• Schmalz, H.-G., et al. (2012). Screening of ligands for the Ullmann synthesis of electron-rich diaryl ethers. Beilstein journal of organic chemistry, 8, 122.
• Hunter, B. M., et al. (2025). Benchmarking the Stability of State-of-the-Art H2O2 Electrocatalysts under Acidic Conditions. ACS Energy Letters.
• Cristau, H.-J., et al. (2004). A General and Mild Ullmann-Type Synthesis of Diaryl Ethers. Organic Letters, 6(6), 913-916.
• Bligaard, T., et al. (2016). Toward Benchmarking in Catalysis Science: Best Practices, Challenges, and Opportunities.
• Ley, S. V., & Thomas, A. W. (2003). Modern Synthetic Methods for Copper-Mediated C(aryl)−O, C(aryl)−N, and C(aryl)−S Bond Formation.
• Anderson, K. W., & Buchwald, S. L. (2005). Pd-Catalyzed N-Arylation of Secondary Acyclic Amides: Catalyst Development, Scope, and Computational Study. Journal of the American Chemical Society, 127(34), 11984-11995.

• Ural Federal University. (2017, December 5). Copper will replace toxic palladium and expensive platinum in the synthesis of medications. EurekAlert!. Retrieved from [Link]

• Nolan, S. P., & Cazin, C. S. J. (2025). Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design. Organic Chemistry Frontiers.
• Ikawa, T., & Buchwald, S. L. (2010). Palladium-catalyzed C–N and C–O cross-coupling reactions. DSpace@MIT.
• Gøgsig, T. M., & Buchwald, S. L. (2012). A Single Phosphine Ligand Allows for the Palladium-Catalyzed Intermolecular C–O Bond Formation with Secondary and Primary Alcohols.
• Navalon, S., & Garcia, H. (2021). Palladium and Copper: Advantageous Nanocatalysts for Multi-Step Transformations.
• Surry, D. S., & Buchwald, S. L. (2011). Dialkylbiaryl Phosphines in Pd-Catalyzed Amination: A User's Guide. Chemical Science, 2(1), 27-50.
• Mann, G., & Hartwig, J. F. (1997). Palladium-Catalyzed Formation of Diaryl Ethers from Aryl Bromides. Electron Poor Phosphines Enhance Reaction Yields. Tetrahedron Letters, 38(46), 8005-8008.
• Jover, J., et al. (2020). Palladium complexes of ferrocene-based phosphine ligands as redox-switchable catalysts in Buchwald–Hartwig cross-coupling reactions. Inorganic Chemistry Frontiers, 7(12), 2321-2334.
• Samuelson, A. G., et al. (2005). Copper Promoted Synthesis of Diaryl Ethers. Journal of Chemical Sciences, 117(1), 47-54.
• Sanford, M. S. (2012). High-Valent Organometallic Copper and Palladium in Catalysis. Accounts of Chemical Research, 45(6), 941-952.
• Wolfe, J. P., & Buchwald, S. L. (2004). Synthesis and Application of Diaryl Ether-Derived Monodentate Phosphine Ligands for the Pd-Catalyzed Arylation of Amines.

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Comparative Spectral Analysis: Boron-Dipyrromethene (BODIPY) vs. Dipyrromethene Precursors

Executive Summary

In the development of advanced optical probes for bioimaging and chemosensing, the structural evolution from a non-fluorescent precursor to a highly emissive fluorophore provides critical insights into photophysical design. This guide systematically compares the spectral properties of the dipyrromethene precursor with its complexed fluorophore counterpart, BODIPY (4,4-difluoro-4-bora-3a,4a-diaza-s-indacene) . By analyzing the mechanistic causality behind their spectral differences, this guide equips researchers with the foundational principles required to engineer high-performance fluorescent systems.

Mechanistic Causality: The Role of Structural Rigidification

The stark contrast in optical properties between dipyrromethene and BODIPY is a textbook example of how molecular conformation dictates photophysics.

Dipyrromethenes (often referred to as dipyrrins) are highly conjugated bidentate ligands. However, in their uncomplexed state, the molecular scaffold possesses significant rotational and vibrational freedom. Upon photoexcitation, the absorbed energy is rapidly dissipated through non-radiative decay pathways (e.g., intramolecular rotation around the methine bridge). Consequently, these precursors are typically non-fluorescent or exhibit negligible quantum yields [1].

When the dipyrromethene core is complexed with a boron trifluoride derivative, the resulting BF₂ bridge locks the dipyrrin core into a rigid, coplanar conformation. This structural rigidification effectively suppresses non-radiative deactivation [2]. By eliminating these energy-loss pathways, the excited-state energy is forced to funnel into radiative photon emission processes, yielding the exceptionally high fluorescence quantum yields (often >0.9) and sharp spectral peaks characteristic of BODIPY dyes [3].

Jablonski-style comparison of excited-state decay pathways in precursor vs. BODIPY.

Quantitative Spectral Comparison

The table below summarizes the typical photophysical parameters of an unsubstituted (or simple alkyl-substituted) dipyrromethene precursor compared to its corresponding BODIPY complex. The data highlights the dramatic enhancement in molar absorptivity and quantum yield post-complexation [4].

Photophysical Property	Dipyrromethene (Precursor)	BODIPY (Fluorophore)
Absorption Maximum (λ_abs)	~430 – 450 nm (Broad band)	~500 – 505 nm (Sharp peak)
Emission Maximum (λ_em)	N/A (Weak/Undetectable)	~510 – 515 nm (Sharp peak)
Molar Extinction Coefficient (ε)	~20,000 – 30,000 M⁻¹cm⁻¹	~70,000 – 90,000 M⁻¹cm⁻¹
Fluorescence Quantum Yield (Φ_F)	< 0.01	0.90 – 1.0
Stokes Shift	N/A	~10 – 15 nm
Structural Rigidity	Flexible (Rotatable bonds)	Rigid (Coplanar BF₂ bridge)

Experimental Protocols

Protocol 1: Synthesis of BODIPY via Complexation

This protocol details the transformation of the precursor into the fluorophore. The reaction serves as a self-validating system; the sudden appearance of intense fluorescence confirms successful complexation.

• Preparation: Dissolve the synthesized dipyrromethene intermediate in anhydrous dichloromethane (DCM) under a continuous nitrogen (N₂) atmosphere.

  • Causality: Anhydrous conditions are critical to prevent the hydrolysis of the moisture-sensitive boron reagent.

• Deprotonation: Add 5-6 molar equivalents of Triethylamine (TEA) or N,N-Diisopropylethylamine (DIPEA) and stir for 15 minutes.

  • Causality: The base deprotonates the pyrrolic nitrogen, generating a reactive nucleophilic center essential for subsequent electrophilic attack by the boron atom.

• Complexation: Dropwise addition of 7-8 molar equivalents of Boron trifluoride diethyl etherate (BF₃·OEt₂). Stir at room temperature for 2-4 hours.

  • Causality: The boron atom coordinates with the dipyrrin core, forming the critical BF₂ bridge that locks the molecule into its highly fluorescent, coplanar state.

• Validation: Monitor the reaction via Thin-Layer Chromatography (TLC). Successful complexation is immediately visually validated by the emergence of intense green fluorescence under a 365 nm UV lamp.

• Purification: Quench the reaction with water, extract the organic layer, dry over Na₂SO₄, and purify via silica gel column chromatography to isolate the pure BODIPY dye.

Workflow of BODIPY synthesis highlighting structural rigidification via BF2 complexation.

Protocol 2: Spectroscopic Characterization

To objectively compare the performance of the precursor and the product, follow this standardized spectroscopic workflow.

• Sample Preparation: Prepare 1.0 × 10⁻⁶ M solutions of both the dipyrromethene precursor and the purified BODIPY in spectroscopic-grade toluene or DCM.

  • Causality: Maintaining a low concentration (absorbance < 0.05) prevents inner-filter effects and self-quenching artifacts during fluorescence measurements.

• Absorption Spectra Acquisition: Scan the samples from 300 nm to 600 nm using a UV-Vis spectrophotometer. Calculate the molar extinction coefficient (ε) using the Beer-Lambert Law ( A=εlc ).

• Emission Spectra Acquisition: Excite the samples at their respective absorption maxima. Record the emission spectra from 450 nm to 650 nm using a spectrofluorometer.

• Quantum Yield Calculation: Compare the integrated fluorescence intensity of the BODIPY sample against a known standard (e.g., Fluorescein in 0.1 M NaOH, Φ_F = 0.92) using the comparative Williams method.

  • Causality: The precursor solution will show negligible integration, mathematically validating the massive quantum yield enhancement achieved via the BF₂ complexation.

References

• Delving into the Inception of BODIPY Dyes: Paradigms of In Vivo Bioimaging, Chemosensing, and Photodynamic/Photothermal Therapy. National Center for Biotechnology Information (NCBI). URL: [Link][1]

• The strategy to improve the brightness of organic small-molecule fluorescent dyes for imaging. Chinese Journal of Structural Chemistry. URL: [Link][2]

• BODIPY. Wikipedia, The Free Encyclopedia. URL: [Link][3]

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A Senior Application Scientist's Guide to Validating the Molecular Weight of 4-Chloro-2-methyl(1,3-dioxolan-2-ylmethyl)benzene via Mass Spectrometry

This guide provides a comprehensive comparison of mass spectrometry techniques for the validation of the molecular weight of 4-Chloro-2-methyl(1,3-dioxolan-2-ylmethyl)benzene. Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple recitation of protocols to explain the underlying principles and rationale behind experimental choices, ensuring a robust and self-validating approach to molecular weight determination.

The theoretical molecular weight of 4-Chloro-2-methyl(1,3-dioxolan-2-ylmethyl)benzene (C₁₁H₁₃ClO₂) is 212.67 g/mol .[1] This guide will explore the most effective mass spectrometry-based methodologies to confirm this value experimentally.

Foundational Principles: Understanding Mass Spectrometry for Molecular Weight Determination

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio (m/z) of ionized molecules.[2][3] The process involves converting a sample into gaseous ions, which are then separated based on their m/z and detected.[2][3] The resulting mass spectrum plots ion intensity against m/z, where the peak corresponding to the intact ionized molecule (the molecular ion) reveals the molecular weight of the compound.[2][4]

For a compound like 4-Chloro-2-methyl(1,3-dioxolan-2-ylmethyl)benzene, the presence of a chlorine atom introduces a characteristic isotopic pattern. Chlorine has two stable isotopes, ³⁵Cl and ³⁷Cl, with natural abundances of approximately 75% and 25%, respectively.[5] This results in two molecular ion peaks separated by 2 m/z units, with a relative intensity ratio of about 3:1 (M+ and M+2 peaks), providing a clear signature for chlorinated compounds.[4][6][7]

A Comparative Analysis of Ionization Techniques

The choice of ionization technique is critical for successfully validating the molecular weight of a target compound. The ideal method should be "soft" enough to generate a stable molecular ion without causing excessive fragmentation.

Ionization Technique	Principle	Suitability for 4-Chloro-2-methyl(1,3-dioxolan-2-ylmethyl)benzene	Advantages	Disadvantages
Electron Ionization (EI)	High-energy electrons bombard the sample, causing ionization and fragmentation.[8]	Suitable, but may lead to significant fragmentation, potentially obscuring the molecular ion peak.	Provides a reproducible fragmentation pattern useful for structural elucidation and library matching.	Can be a "hard" ionization technique, leading to the absence of a clear molecular ion for some compounds.
Chemical Ionization (CI)	A reagent gas is ionized, and these ions then react with the analyte to produce ions, typically through proton transfer.[9]	Highly suitable. CI is a "softer" technique that minimizes fragmentation and enhances the molecular ion peak.[9][10]	Excellent for confirming molecular weight, especially for compounds that fragment easily under EI.[10]	May not provide as much structural information from fragmentation as EI.[11]
Electrospray Ionization (ESI)	A high voltage is applied to a liquid sample to create an aerosol, leading to the formation of ions from the evaporated droplets.[12]	Potentially suitable, particularly when coupled with liquid chromatography. However, it is best for polar, non-volatile compounds.[13]	A very soft ionization technique, ideal for large and fragile biomolecules.[14][15]	Not optimal for non-polar compounds and can be sensitive to salt contamination.[13]

For 4-Chloro-2-methyl(1,3-dioxolan-2-ylmethyl)benzene, which is a relatively small and volatile organic molecule, Gas Chromatography-Mass Spectrometry (GC-MS) is the most appropriate analytical platform. Within this platform, a comparison of EI and CI will provide the most comprehensive validation.

Experimental Workflow: A Self-Validating Protocol

This section details a step-by-step methodology for validating the molecular weight of 4-Chloro-2-methyl(1,3-dioxolan-2-ylmethyl)benzene using GC-MS with both EI and CI.

Figure 1: A generalized workflow for the validation of molecular weight using GC-MS.

Detailed Experimental Protocols

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS) with both EI and CI capabilities.

GC Conditions:

• Column: HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.

• Carrier Gas: Helium at a constant flow rate.

• Injector Temperature: 250 °C.

• Oven Temperature Program: Start at 60 °C for 2 minutes, then ramp at 10 °C/min to 300 °C and hold for 5 minutes.[16]

MS Conditions (EI Mode):

• Ionization Energy: 70 eV.

• Source Temperature: 230 °C.

• Mass Range: m/z 40-400.

MS Conditions (CI Mode):

• Reagent Gas: Methane or Isobutane.

• Source Temperature: 150 °C.

• Mass Range: m/z 40-400.

Sample Preparation:

• Prepare a 100 ppm stock solution of 4-Chloro-2-methyl(1,3-dioxolan-2-ylmethyl)benzene in dichloromethane.

• Perform a serial dilution to a final concentration of 1 ppm for analysis.

Data Interpretation and Validation

The trustworthiness of the molecular weight validation lies in the congruent results from both EI and CI analyses.

Expected Results

Parameter	Expected EI Result	Expected CI Result	Rationale
Molecular Ion (M⁺)	A peak at m/z 212, potentially of lower intensity due to fragmentation.	A prominent peak at m/z 213 ([M+H]⁺) or 212 (M⁺), depending on the reagent gas.	CI is a softer ionization technique that preserves the molecular ion.[10]
Isotopic Peak (M+2)	A peak at m/z 214 with an intensity of approximately one-third of the m/z 212 peak.	A peak at m/z 215 or 214 with an intensity of approximately one-third of the primary molecular ion adduct peak.	The natural abundance of ³⁷Cl is about one-third that of ³⁵Cl.[6][7]
Key Fragments	Fragments corresponding to the loss of characteristic groups (e.g., loss of the dioxolane ring, loss of chlorine).	Minimal fragmentation, with the spectrum dominated by the molecular ion cluster.	The high energy of EI causes bond cleavage, while CI primarily results in protonation or adduct formation.[9]

Visualizing the Mass Spectrometry Process

Figure 2: The fundamental stages of mass spectrometry analysis.

Conclusion

By employing a dual-approach of both Electron Ionization and Chemical Ionization GC-MS, a robust and self-validating confirmation of the molecular weight of 4-Chloro-2-methyl(1,3-dioxolan-2-ylmethyl)benzene can be achieved. The observation of the correct molecular ion and the characteristic 3:1 isotopic pattern for chlorine in both analyses provides unequivocal evidence of the compound's molecular weight. This comprehensive methodology ensures the highest level of scientific integrity for researchers in the field of drug development and chemical analysis.

References

• Vertex AI Search. (n.d.). How can mass spectrometry determine molecular weight of organic compounds?
• University of Florida. (n.d.). Electrospray Ionization – ESI.
• JEOL USA. (n.d.). What Role Does Chemical Ionization Play in GC-MS?
• SciSpace. (n.d.). Mechanisms of Electrospray Ionization for Mass Spectrometry Analysis.
• MilliporeSigma. (n.d.). 4-Chloro-2-methyl (1,3-dioxolan-2-ylmethyl)benzene.
• Westin, J. (n.d.). Mass spectrometry (MS). Jack Westin.
• ChemScene. (n.d.). 4-Chloro-2-methyl (1,3-dioxolan-2-ylmethyl)benzene.
• JoVE. (2024, December 5). Electrospray Ionization (ESI) Mass Spectrometry.
• HSCprep. (2024, November 23). Understanding Mass Spectrometry for Organic Compound Analysis.

• Zencak, Z., Oehme, M., & Kallenborn, R. (2010). Gas Chromatography/Electron Ionization-Mass Spectrometry-Selected Ion Monitoring Screening Method for a Thorough Investigation of Polyhalogenated Compounds in Passive Sampler Extracts with Quadrupole Systems. Analytical Chemistry, 82(23), 9878–9886. [Link]

• Chemguide. (n.d.). MASS SPECTRA - THE M+2 PEAK.
• Compound Interest. (2015, May 7). Mass spectrometry and a guide to interpreting mass spectra.
• Maricopa Open Digital Press. (n.d.). How to Interpret a Mass Spectrum? – Organic Chemistry.
• Shimadzu (Europe). (n.d.). Ionization Modes: EI.
• AZoM. (2024, August 22). Electron Impact or Chemical Ionization for Mass Spectrometry.
• Fiehn Lab. (n.d.). Chemical Ionization.
• Wikipedia. (n.d.). Electrospray ionization.
• Research and Reviews. (2024, June 28). Investigation of Electron Ionization in Mass Spectrometry: Principles and Applications.

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Safety & Regulatory Compliance

4-Chloro-2-methyl (1,3-dioxolan-2-ylmethyl)benzene proper disposal procedures

Operational Guide: Safe Handling and Disposal of 4-Chloro-2-methyl (1,3-dioxolan-2-ylmethyl)benzene

For researchers and drug development professionals, managing complex organic intermediates requires a deep understanding of both their chemical reactivity and environmental impact. 4-Chloro-2-methyl (1,3-dioxolan-2-ylmethyl)benzene (CAS: 898785-13-2) presents a unique dual-hazard profile: it contains a stable aryl chloride moiety and a potentially reactive 1,3-dioxolane ring[1]. This guide provides a self-validating, step-by-step protocol for the safe operational handling and disposal of this compound, ensuring compliance with stringent environmental and laboratory safety standards.

Physicochemical Profile & Hazard Rationale

Before executing any disposal protocol, it is critical to understand the causality behind the required safety measures. The chemical structure of this compound dictates two primary disposal concerns:

• Halogen Content (Chlorine): The presence of the aryl chloride classifies this compound strictly as a [2]. Unlike non-halogenated solvents, which can often be repurposed as fuel additives in cement kilns, halogenated wastes require specialized high-temperature incineration[2].

• Peroxide Formation: The 1,3-dioxolane ring is an acetal derivative susceptible to autoxidation upon prolonged exposure to air and light. Over time, this can lead to the formation of shock-sensitive peroxides, adding a secondary explosion hazard during waste transport.

Table 1: Physicochemical Data Summary

Property	Value
Chemical Name	4-Chloro-2-methyl (1,3-dioxolan-2-ylmethyl)benzene
CAS Number	898785-13-2
Molecular Formula	C11H13ClO2[1]
Molecular Weight	212.67 g/mol [1]
Structural Features	Aryl chloride, 1,3-dioxolane ring
Waste Classification	Halogenated Organic Waste

Mechanistic Justification for Disposal Strategy

Why must halogenated and non-halogenated wastes be strictly segregated? The answer lies in combustion chemistry and operational economics. Proper segregation of halogenated and non-halogenated samples minimizes the overall waste disposal cost[2]. More importantly, if chlorinated compounds like 4-Chloro-2-methyl (1,3-dioxolan-2-ylmethyl)benzene are introduced into standard, lower-temperature incinerators, incomplete oxidation occurs. This leads to the generation of highly toxic polychlorinated dibenzo-p-dioxins (PCDDs) and polychlorinated dibenzofurans (PCDFs). Consequently, environmental facilities mandate that halogenated solvents be segregated and destroyed in specialized high-temperature incinerators equipped with flue gas scrubbers to neutralize the resulting hydrochloric acid (HCl) gas.

Standard Operating Procedure (SOP): Disposal Workflow

Phase 1: Pre-Disposal Peroxide Testing (For Aged Samples)

Causality: Dioxolanes can form peroxides. Disposing of highly peroxidized waste poses an explosion risk during transport.

• Test: Dip a KI-starch indicator strip into the waste solvent.

• Validate: Observe the color change. A dark blue/purple color indicates the presence of peroxides.

• Quench: If peroxide levels exceed 20 ppm, add a reducing agent (e.g., 10% w/v aqueous sodium metabisulfite or ferrous sulfate) and stir until a re-test confirms <5 ppm peroxides.

Phase 2: Point-of-Generation Segregation

Causality: Strict segregation prevents the accidental generation of dioxins and reduces institutional disposal costs[2].

• Identify: Confirm the waste stream contains 4-Chloro-2-methyl (1,3-dioxolan-2-ylmethyl)benzene.

• Segregate: Pour the waste strictly into a designated "Halogenated Organics" container. Never mix with non-halogenated streams (e.g., ethanol, acetone, hexane).

Phase 3: Containment and Labeling

Causality: Regulatory compliance requires clear tracking of halogenated streams from the point of generation.

• Contain: Use chemically compatible secondary containment (e.g., high-density polyethylene (HDPE) or PTFE-lined glass carboys).

• Label: Affix a hazardous waste tag immediately upon the first drop of waste. The label must explicitly state: "Hazardous Waste - Halogenated Organic (Contains Aryl Chloride)" and include the accumulation start date.

Phase 4: Spill Response & Decontamination Protocol

Causality: A self-validating spill response ensures no residual chlorinated organics enter the municipal water supply.

• Isolate: Evacuate non-essential personnel and don appropriate PPE (nitrile gloves, splash goggles, lab coat).

• Absorb: Apply an inert, non-combustible absorbent (e.g., vermiculite or diatomaceous earth) to the spill. Do not use combustible materials like paper towels or sawdust.

• Collect: Sweep the absorbed material using non-sparking tools and place it into a solid halogenated waste container.

• Decontaminate: Wash the spill area with a mild detergent solution, collecting the wash water for hazardous disposal.

Disposal Logic Visualization

Figure 1: Logical workflow for the safe disposal of chlorinated dioxolane derivatives.

References

• University of British Columbia (UBC) SEEDS Sustainability Program. "Halogenated vs. Non-Halogenated Waste Disposal Protocols." UBC Sustain. URL:[Link]

Sources

• 1. chemscene.com [chemscene.com]
• 2. sustain.ubc.ca [sustain.ubc.ca]

Personal protective equipment for handling 4-Chloro-2-methyl (1,3-dioxolan-2-ylmethyl)benzene

As a Senior Application Scientist, I recognize that true laboratory safety transcends merely following a Safety Data Sheet (SDS). It requires a mechanistic understanding of the chemical you are handling. 4-Chloro-2-methyl (1,3-dioxolan-2-ylmethyl)benzene is a specialized intermediate frequently utilized in drug development and synthetic chemistry[1].

To build a self-validating safety culture, we must analyze the structural vulnerabilities of this molecule and design our Personal Protective Equipment (PPE) and operational workflows around those specific chemical realities.

Chemical Profile & Mechanistic Hazard Assessment

Understanding the structural components of 4-Chloro-2-methyl (1,3-dioxolan-2-ylmethyl)benzene is the first step in predicting its behavior and mitigating risks.

Table 1: Quantitative Chemical Profile

Property	Value	Mechanistic Implication
CAS Number	898785-13-2	Unique identifier for inventory and waste tracking[1].
Molecular Formula	C₁₁H₁₃ClO₂	Indicates a halogenated organic compound[1].
Molecular Weight	212.67 g/mol	High boiling point; primarily an inhalation hazard via aerosols rather than ambient vapor[1].
Halogenated Aryl Ring	Lipophilic	Readily permeates standard latex, acting as a vector for dermal absorption and potential systemic toxicity.

| 1,3-Dioxolane Ring | Acetal | Stable to bases but highly sensitive to acidic hydrolysis. Prolonged oxygen exposure risks peroxide formation. |

The Causality of the Hazard: The presence of the 1,3-dioxolane (acetal) ring dictates our handling environment. Acetals undergo rapid, potentially exothermic hydrolysis in the presence of strong acids, cleaving into the corresponding aldehyde and a diol. Furthermore, the halogenated aromatic moiety imparts high lipophilicity, meaning the compound will quickly degrade standard latex or thin PVC gloves, requiring specialized barrier protection.

Personal Protective Equipment (PPE) Matrix

According to the[2], PPE selection must be tailored to the specific hazards of the chemical.

Table 2: Engineered PPE Selection

PPE Category	Required Specification	The "Why" (Mechanistic Rationale)
Hand Protection	Viton™ or Heavy Nitrile (>8 mil)	dictate that halogenated organics rapidly permeate latex[3]. Viton provides a dense fluorinated barrier against lipophilic penetration.
Eye Protection	Chemical Splash Goggles	Safety glasses lack orbital seals. Goggles prevent capillary action of lipophilic liquids into the ocular cavity.
Body Protection	Flame-Resistant (FR) Lab Coat	Mitigates fire risk associated with organic solvent handling and prevents dermal contact.

| Respiratory | Fume Hood (80-100 fpm face velocity) | Primary engineering control. If handled outside a hood, a half-mask respirator with Organic Vapor (OV) cartridges is mandatory. |

Figure 1: Logical decision tree for PPE selection and engineering controls.

Operational Workflow: Safe Handling Protocol

To ensure scientific integrity and safety, every operational step must be a self-validating system . This means building verification checks directly into the methodology.

Step 1: Pre-Operational Validation

• Action: Inspect Viton/Nitrile gloves for micro-punctures.

• Validation: Inflate the glove with air, twist the cuff to seal, and submerge in water. The absence of bubbles validates barrier integrity.

• Action: Verify fume hood airflow.

• Validation: Check the digital monitor for a face velocity of 80–100 feet per minute (fpm). Tape a small piece of tissue to the sash; it should pull gently inward.

Step 2: Environmental Preparation

• Action: Clear the workspace of all strong acids (e.g., HCl, H₂SO₄) and oxidizers.

• Rationale: Preventing accidental mixing eliminates the risk of exothermic acetal cleavage.

• Pro-Tip: Pre-rinse glassware with a mild base (e.g., 1% triethylamine in solvent) to neutralize residual acidic sites on glass surfaces, preventing unintended degradation of the dioxolane ring.

Step 3: Execution and Transfer

• Action: Transfer the chemical using chemically compatible glass pipettes or PTFE-lined syringes. Do not use standard plastic syringes with rubber plungers, as the halogenated solvent will swell the rubber, causing the plunger to stick and potentially spray the chemical.

Step 4: Post-Operational Storage

• Action: Purge the headspace of the storage vessel with inert gas (Nitrogen or Argon) before sealing.

• Rationale: Displacing oxygen mitigates the long-term risk of peroxide formation inherent to cyclic ethers[4].

Emergency Response & Spill Containment Plan

In the event of a spill, rapid, calculated action is required. The emphasizes the necessity of pre-planned spill responses[4].

Step-by-Step Spill Protocol:

• Assess & Isolate: Immediately lower the fume hood sash. If the spill is outside the hood, evacuate the immediate 10-foot radius.

• Don Emergency PPE: Upgrade to a half-mask respirator with OV cartridges if the spill is outside engineered ventilation.

• Neutralize & Absorb: Apply an inert absorbent, such as diatomaceous earth or dry sand, starting from the perimeter and working inward.

  • Critical Warning: Do NOT use acidic absorbents or spill kits designed for basic spills, as this will trigger the hydrolysis of the dioxolane ring.

• Collect & Validate: Scoop the absorbed material using a non-sparking tool into a compatible, sealable container. Validation: Swipe the spill area with a compatible solvent (e.g., hexanes) on a filter paper and check for residual visual residue or odor to confirm complete decontamination.

Figure 2: Step-by-step spill containment and emergency response workflow.

Disposal & Waste Management Plan

Improper waste segregation is a leading cause of laboratory incidents.

• Segregation: 4-Chloro-2-methyl (1,3-dioxolan-2-ylmethyl)benzene must be strictly segregated into Halogenated Organic Waste streams.

• Compatibility Verification: Before adding to a waste carboy, verify the carboy contains NO acidic waste. Mixing this compound with acidic waste will catalyze ring hydrolysis, generating heat and off-gassing that can over-pressurize and rupture a sealed carboy.

• Labeling: Clearly label the waste container with the full chemical name and the specific hazards: "Halogenated Aromatic / Acetal - Keep Away From Acids."

References

• National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. Available at:[Link]

• Occupational Safety and Health Administration (OSHA). Laboratory Standard 29 CFR 1910.1450 - Occupational exposure to hazardous chemicals in laboratories. eCFR. Available at:[Link]

• Centers for Disease Control and Prevention (CDC) / NIOSH. About Personal Protective Equipment. Available at: [Link]

Sources

• 1. chemscene.com [chemscene.com]
• 2. eCFR :: 29 CFR 1910.1450 -- Occupational exposure to hazardous chemicals in laboratories. [ecfr.gov]
• 3. About Personal Protective Equipment | Reproductive Health | CDC [cdc.gov]
• 4. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards - PubMed [pubmed.ncbi.nlm.nih.gov]